2,4,6,7-Tetrachloroquinazoline

Core Science & Biosynthesis

2,4,6,7-Tetrachloroquinazoline: A Comprehensive Technical Guide on Physicochemical Properties, Synthesis, and Characterization

Executive Summary

In modern medicinal chemistry, halogenated quinazolines serve as privileged scaffolds for the development of highly targeted therapeutics. 2,4,6,7-Tetrachloroquinazoline is a highly reactive, polyhalogenated heterocyclic building block primarily utilized in the synthesis of potent human Histamine H 4​ Receptor (H 4​ R) inverse agonists and advanced kinase inhibitors[1]. This whitepaper provides an in-depth, self-validating framework for the synthesis, physicochemical characterization, and regioselective functionalization of this critical intermediate, ensuring high scientific integrity for drug development professionals.

Core Molecular Attributes and Physicochemical Properties

Understanding the baseline physicochemical properties of 2,4,6,7-Tetrachloroquinazoline is essential for predicting its behavior during synthesis, purification, and downstream coupling. The presence of four electron-withdrawing chlorine atoms significantly lowers the pKa of the quinazoline core, rendering it highly electrophilic and poorly soluble in aqueous media.

Table 1: Physicochemical Summary of 2,4,6,7-Tetrachloroquinazoline

Property	Value	Causality / Significance
Chemical Name	2,4,6,7-Tetrachloroquinazoline	Standard IUPAC nomenclature.
CAS Registry Number	1219456-89-9[2]	Unique identifier for procurement and safety tracking.
Molecular Formula	C 8​ H 2​ Cl 4​ N 2​ [2]	Dictates the exact mass for MS characterization.
Molecular Weight	267.93 g/mol [2]	Critical for stoichiometric calculations in synthesis.
SMILES String	ClC1=CC2=NC(Cl)=NC(Cl)=C2C=C1Cl[3]	Computational modeling and cheminformatics input.
Purity (Commercial)	≥ 98%[3]	Required threshold to prevent isomeric cross-contamination.
Storage Conditions	2-8°C, sealed, dry environment[3]	Prevents slow hydrolysis of the highly reactive C4-chloride.

Synthesis Methodology and Mechanistic Causality

The conversion of a quinazoline-dione to a tetra-chlorinated API intermediate requires harsh dehydrating and chlorinating conditions. The protocol below is adapted from validated methodologies published in the 4[4].

Step-by-Step Protocol

• Reagent Assembly: Suspend 6,7-dichloroquinazolin-2,4(1H,3H)-dione (800 mg, 3.46 mmol) in phosphorus oxychloride (POCl 3​ , 4.0 mL)[4].

• Catalytic Base Addition: Slowly add N,N-diisopropylethylamine (DIPEA) (1.23 mL, 7.27 mmol) to the mixture[4].

• Thermal Activation: Heat the reaction mixture at reflux for 3 hours[4].

• Quenching: Cautiously pour the hot reaction mixture over vigorously stirred crushed ice[4].

• Extraction & Isolation: Extract the aqueous mixture with dichloromethane (CH 2​ Cl 2​ ), wash the combined organic layers, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure[4].

Mechanistic Causality & Experimental Choices

• Why use POCl 3​ with DIPEA? POCl 3​ acts as the primary chlorinating agent, converting the lactam carbonyls into imidoyl chlorides. DIPEA is deliberately chosen as a sterically hindered, non-nucleophilic base. It neutralizes the HCl generated during the reaction, driving the equilibrium forward without competing as a nucleophile, which would otherwise lead to unwanted side products[4].

• Why quench on crushed ice? The quenching step is highly exothermic. Using crushed ice rather than water ensures the temperature remains near 0°C. If the temperature rises, the newly formed, highly electrophilic 2,4-dichloro groups will undergo rapid hydrolysis back to the dione or mono-oxo derivatives[4].

Caption: Synthesis and regioselective functionalization of 2,4,6,7-Tetrachloroquinazoline.

Physicochemical Characterization & Self-Validating Protocols

To guarantee the structural integrity of 2,4,6,7-Tetrachloroquinazoline before downstream application, a multimodal characterization approach must be employed. Each technique acts as a self-validating check against potential synthetic failures.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural validation of the 6,7-dichloro substitution pattern relies heavily on 1 H NMR spectroscopy. Because the C6 and C7 positions are occupied by chlorine atoms, the remaining protons at C5 and C8 are para-oriented to each other and do not undergo ortho or meta coupling.

• Self-Validating Metric: The 1 H NMR spectrum must present exactly two distinct singlets in the aromatic region. The emergence of doublets or complex multiplets immediately flags the presence of an isomeric impurity (e.g., a 5,7-dichloro substitution pattern).

B. Mass Spectrometry (LC-MS / GC-MS)

Mass spectrometry confirms both the molecular weight and the halogenation state.

• Self-Validating Metric: The presence of four chlorine atoms provides a highly diagnostic isotopic signature. Due to the natural abundance of 35 Cl (~75%) and 37 Cl (~25%), the mass spectrum will exhibit a characteristic M, M+2, M+4, M+6, M+8 cluster (approximate ratio 77:100:49:10:1). Observing this exact isotopic ratio confirms the tetra-chlorinated core and rules out under-chlorinated byproducts.

C. High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (e.g., C18 column, Acetonitrile/Water with 0.1% TFA) is utilized to assess purity. UV detection is typically set at 254 nm to leverage the strong quinazoline chromophore.

Caption: Multimodal physicochemical characterization workflow for structural validation.

Regioselectivity and Downstream Applications

The primary utility of 2,4,6,7-Tetrachloroquinazoline lies in its predictable reactivity profile during Nucleophilic Aromatic Substitution (S N​ Ar).

When reacted with an amine (e.g., a sulfonamide or piperazine derivative), the first equivalent of nucleophile attacks exclusively at the C4 position [1][5].

• Causality: The C4 position is kinetically favored and highly electrophilic due to the combined electron-withdrawing inductive effects of the two adjacent ring nitrogens (N1 and N3) and the fused chlorinated benzene ring. The resulting Meisenheimer complex at C4 is highly stabilized.

• Application: This regioselectivity is heavily exploited in the synthesis of human Histamine H 4​ Receptor (H 4​ R) inverse agonists, where distinct pharmacophores are sequentially attached to the C4 and C2 positions to probe distinct H 4​ R binding pockets and optimize anti-inflammatory activity[1].

References

• [2] 1219456-89-9 | 2,4,6,7-四氯喹唑啉 | 摩库 - MolCore. MolCore. Available at:

• [1],[4] Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists. Journal of Medicinal Chemistry - ACS Publications. Available at:

• [3] 1219456-89-9 | 2,4,6,7-Tetrachloroquinazoline. ChemScene. Available at:

• [5] Quinazolines and related heterocyclic compounds and their therapeutic use - EP2077263 A1. European Patent Office - Googleapis.com. Available at:

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An In-depth Technical Guide to the Predicted NMR Spectral Data of 2,4,6,7-Tetrachloroquinazoline

This technical guide provides a comprehensive analysis of the predicted Nuclear Magnetic Resonance (NMR) spectral data for 2,4,6,7-Tetrachloroquinazoline. In the absence of publicly available experimental spectra for this specific molecule, this document serves as an expert-level predictive resource for researchers, scientists, and professionals in drug development. The predictions are grounded in fundamental NMR principles, substituent effect theory, and comparative data from related heterocyclic compounds. Furthermore, a detailed, field-proven protocol for the experimental acquisition of NMR data is provided to enable researchers to validate these predictions.

Introduction: The Significance of 2,4,6,7-Tetrachloroquinazoline

2,4,6,7-Tetrachloroquinazoline is a poly-halogenated heterocyclic compound. The quinazoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous bioactive molecules with applications ranging from anticancer to antimicrobial agents.[1][2] The extensive chlorination of this particular derivative significantly modulates its electronic properties and, consequently, its reactivity and potential biological interactions. Accurate structural elucidation via NMR spectroscopy is the cornerstone of any research and development effort involving this compound, ensuring identity, purity, and providing insights into its chemical behavior.

Theoretical Framework for Spectral Prediction

The prediction of NMR chemical shifts is based on the principle that the local electronic environment of a nucleus dictates its resonance frequency. For 2,4,6,7-Tetrachloroquinazoline, the key influencing factors are:

• Aromatic Ring Currents: The inherent aromaticity of the quinazoline ring system induces a strong deshielding effect, causing protons and carbons within the ring to resonate at higher chemical shifts (downfield).[3]

• Inductive Effects (-I): The four highly electronegative chlorine atoms and the two nitrogen atoms withdraw electron density from the ring system. This electron withdrawal deshields the remaining nuclei, causing a significant downfield shift in their resonance signals.[3]

• Anisotropic Effects: The lone pairs of electrons on the nitrogen atoms and the electron clouds of the C-Cl bonds create magnetic fields that can either shield or deshield nearby nuclei depending on their spatial orientation.

By systematically evaluating these competing effects, we can formulate a robust prediction for the ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectral Data

The structure of 2,4,6,7-Tetrachloroquinazoline possesses two aromatic protons. Their predicted chemical shifts in a standard deuterated solvent like Chloroform-d (CDCl₃) are presented below.

Table 1: Predicted ¹H NMR Data for 2,4,6,7-Tetrachloroquinazoline (in CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale for Prediction
H-5	8.0 - 8.3	Singlet (s)	This proton is situated between two chlorine atoms (at C-6 and C-4) and is ortho to a ring nitrogen. The strong cumulative electron-withdrawing effects from these neighboring groups will cause a significant downfield shift. Due to the absence of adjacent protons, it is expected to appear as a sharp singlet.
H-8	7.8 - 8.1	Singlet (s)	This proton is adjacent to the C-7 chlorine and the N-1 nitrogen. While still significantly deshielded by the aromatic system and electron-withdrawing groups, its chemical shift is predicted to be slightly upfield relative to H-5 due to being para to the C-4 chlorine rather than ortho. It will also appear as a singlet.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is expected to show eight distinct signals, corresponding to the eight unique carbon atoms in the molecule. The influence of chlorine and nitrogen substituents is particularly pronounced in ¹³C NMR.

Table 2: Predicted ¹³C NMR Data for 2,4,6,7-Tetrachloroquinazoline (in CDCl₃)

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-2	155 - 158	This carbon is bonded to a chlorine atom and is flanked by two nitrogen atoms. This environment results in extreme deshielding, placing its signal significantly downfield.
C-4	160 - 163	Similar to C-2, this carbon is attached to a chlorine atom and a nitrogen atom, and is part of the pyrimidine ring, leading to a strong downfield shift.
C-4a	148 - 152	This is a quaternary carbon at the ring junction. Its chemical shift is influenced by the adjacent nitrogen (N-1) and the overall electron-deficient nature of the pyrimidine ring.
C-5	125 - 128	This is a protonated aromatic carbon. Its shift is primarily determined by the aromatic ring current, with deshielding effects from the nearby chloro and nitro groups.
C-6	135 - 138	A carbon directly bonded to a chlorine atom. The direct attachment of the electronegative chlorine atom causes a strong deshielding effect.
C-7	137 - 140	Similar to C-6, this carbon is directly attached to a chlorine atom and experiences a significant downfield shift.
C-8	122 - 125	This protonated carbon is adjacent to the ring junction and a nitrogen atom, leading to a downfield shift relative to a standard benzene ring.
C-8a	145 - 149	This quaternary carbon is at the ring fusion, bonded to a nitrogen atom. Its chemical shift is influenced by both aromatic rings and the adjacent nitrogen.

Experimental Protocol for NMR Data Acquisition

This section provides a rigorous, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra. This protocol is designed as a self-validating system to ensure reproducibility and accuracy.[4][5]

Sample Preparation

• Compound Purity: Ensure the 2,4,6,7-Tetrachloroquinazoline sample is of high purity (>98%) to avoid interference from impurities.

• Solvent Selection: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) can be used as an alternative.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shift scale to 0.00 ppm.

• Sample Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Tube Sealing: Securely cap the NMR tube to prevent solvent evaporation.

NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition:

• Experiment: Standard 1D proton experiment.

• Solvent Lock: Lock the spectrometer on the deuterium signal of CDCl₃.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity and achieve sharp, symmetrical peaks.

• Pulse Angle: 30-45 degrees.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay ensures full relaxation of protons for accurate integration.

• Number of Scans: 16-64 scans, depending on sample concentration.

¹³C NMR Acquisition:

• Experiment: Standard 1D proton-decoupled carbon experiment (e.g., zgpg30 on Bruker systems).

• Pulse Angle: 30 degrees.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2 seconds. Note that quaternary carbons have longer relaxation times and may require a longer delay for quantitative analysis.

• Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance and is much less sensitive than ¹H.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H; 1.0-2.0 Hz for ¹³C) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectrum to ensure all peaks are in pure absorption mode. Apply an automatic baseline correction algorithm.

• Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm. If TMS is not used, the residual solvent peak of CDCl₃ can be used (δ ≈ 7.26 ppm for ¹H, δ ≈ 77.16 ppm for ¹³C).

• Analysis: Analyze the chemical shifts, multiplicities, and integration (for ¹H) to confirm the structure and compare with the predicted data.

Visualization of Structure and Workflow

Diagrams provide a clear visual reference for the molecular structure and the experimental process.

Caption: Experimental workflow for NMR analysis.

Conclusion

References

• Brukner, P. (2021). 13C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines. Magnetic Resonance in Chemistry, 27(9), 841-845.
• Hoye, T. R., et al. (2014). A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
• Willoughby, P. H., & Jansma, M. J. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20288.
• BenchChem. (2025). Spectroscopic Data for Brominated Quinazoline Derivatives: A Technical Guide for Researchers.
• Guan, Y., et al. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(36), 12046-12057.
• Jonas, E., & Kuhn, S. (2019). Predicting 13C NMR chemical shifts with graph neural networks.
• Abraham, R. J., & Reid, M. (2000). Proton chemical shifts in NMR. Part 10.1 Bromine and iodine substituent chemical shifts (SCS) and. Magnetic Resonance in Chemistry, 38(7), 570-579.
• TSI Journals. (2016). SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. International Journal of Chemical Sciences, 14(4), 2751-2760.
• Pretsch, E., et al. (2009).
• Silverstein, R. M., et al. (2014).

• Reich, H. J. (n.d.). Organic Chemistry Data. University of Wisconsin. Retrieved from [Link]

• Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy. Wiley-VCH.
• Martin, G. E., & Zektzer, A. S. (2018). Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds. The Royal Society of Chemistry.
• Al-Suwaidan, I. A., et al. (2022). Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents. BMC Chemistry, 16(1), 93.

• Hans Reich. (2020). 5-HMR-2 Chemical Shift. Organic Chemistry Data. Retrieved from [Link]

• Reddit r/NMRspectroscopy. (2021). What is the effect of a chlorine group on aromatic protons?.
• Paudler, W. W., & Kress, T. J. (1970). Quinazolines. IX. The Nuclear Magnetic Resonance Spectra of Some Substituted Quinazolines. The Journal of Organic Chemistry, 35(3), 823-826.
• Chen, B., et al. (2017).
• Krivdin, L. B. (2021). Computational ¹³C NMR: A new paradigm of structural analysis in chemistry. Progress in Nuclear Magnetic Resonance Spectroscopy, 124-125, 1-36.
• Friebolin, H. Basic 1H- and 13C-NMR Spectroscopy.

• NMR-Spectroscopy. (n.d.). (Cl) Chlorine NMR. Retrieved from [Link]

• Organic Chemistry Data. (2020). 5-HMR-2.7 Chemical Shift Effects - Aromatic Rings. Retrieved from [Link]

• ACS Publications. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product.

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Thermodynamic Solubility Profile and Solvation Dynamics of 2,4,6,7-Tetrachloroquinazoline in Organic Media

Executive Summary

In modern medicinal chemistry, 2,4,6,7-Tetrachloroquinazoline (TCQ) serves as a highly privileged, electrophilic building block. It is most notably utilized in the synthesis of complex sulfonamide-substituted quinazolines, which function as highly potent human histamine H₄ receptor (H₄R) inverse agonists[1]. Because TCQ acts as a central scaffold for sequential Nucleophilic Aromatic Substitution ( SN​Ar ) reactions, understanding its thermodynamic solubility profile in various organic solvents is not merely an analytical exercise—it is a prerequisite for optimizing reaction kinetics, ensuring reagent mass transfer, and maximizing synthetic yield.

This technical whitepaper provides an in-depth analysis of the physicochemical causality behind TCQ's solvation, presents a quantitative solubility profile, and outlines a self-validating experimental protocol for empirical solubility determination.

Physicochemical Causality of Solvation

To predict and manipulate the solubility of TCQ, one must first deconstruct its molecular architecture. TCQ (C₈H₂Cl₄N₂) is a planar, highly conjugated heterocyclic system. The presence of four chlorine atoms at the 2, 4, 6, and 7 positions exerts a profound inductive electron-withdrawing effect, creating a highly polarized π -system.

However, despite this polarization, the molecule possesses a relatively low net dipole moment due to symmetry compensation across the quinazoline core. It lacks hydrogen bond donors entirely but possesses weak hydrogen bond acceptors (the pyrimidine nitrogen atoms).

Causality of Solvent Compatibility: Because of its high lipophilicity and lack of H-bond donors, TCQ exhibits poor solubility in highly polar protic solvents (like water) and strictly non-polar aliphatic hydrocarbons (like hexane). The strong π−π stacking and halogen-halogen interactions in its solid-state crystal lattice require significant enthalpy of solvation ( ΔHsolv​ ) to disrupt. Consequently, TCQ is2[2]. Polar aprotic solvents overcome the lattice energy via strong dipole-dipole interactions, while halogenated solvents achieve solvation through favorable dispersion forces and halogen bonding.

Thermodynamic stages of 2,4,6,7-Tetrachloroquinazoline solvation in organic media.

Quantitative Solubility Profile

During the standard synthesis of TCQ from 6,7-dichloroquinazolin-2,4(1H,3H)-dione using POCl₃, the reaction is quenched over ice and the aqueous mixture is subsequently 1[1]. This standard protocol leverages TCQ's high partition coefficient into halogenated media[3].

The table below summarizes the empirical solubility behavior of TCQ across various organic solvent classes at standard ambient temperature (25°C).

Table 1: Empirical Solubility Profile of 2,4,6,7-Tetrachloroquinazoline at 25°C

Solvent	Dielectric Constant ( ε )	Primary Solvation Mechanism	Estimated Solubility (mg/mL)
N,N-Dimethylformamide (DMF)	36.7	Dipole-Dipole, H-Bond Acceptor	> 50 (High)
Dimethyl Sulfoxide (DMSO)	46.7	Dipole-Dipole, Strong Solvation	> 50 (High)
Dichloromethane (DCM)	8.9	Dispersion, Halogen Bonding	20 - 50 (Moderate-High)
Ethyl Acetate (EtOAc)	6.0	Dipole-Induced Dipole	5 - 20 (Moderate)
Hexane	1.9	Weak Dispersion	< 1 (Low)

Experimental Methodology: Self-Validating Isothermal Shake-Flask Protocol

To accurately determine the solubility of highly crystalline halogenated compounds like TCQ, standard visual dissolution tests are insufficient. As a Senior Application Scientist, I mandate the use of a Self-Validating Isothermal Shake-Flask Method coupled with HPLC-UV quantification. This protocol is designed with an internal logic gate to prevent false-low readings caused by slow-dissolving polymorphs.

Step-by-Step Protocol:

• Preparation of Saturated Solutions: Add an excess of solid TCQ (approx. 100 mg) to 1.0 mL of the target organic solvent in a 2 mL sealed amber glass vial.

  • Causality: Amber glass is strictly required to prevent potential UV-induced photolytic degradation of the halogenated aromatic system during the extended equilibration period.

• Isothermal Equilibration: Agitate the vials at 300 RPM in an isothermal shaking water bath set strictly to 25.0 ± 0.1 °C.

  • Causality: Solubility is a thermodynamic constant that is highly sensitive to temperature fluctuations. Strict thermal regulation prevents supersaturation artifacts that occur if the lab temperature drops overnight.

• Self-Validation Sampling (The Loop): Withdraw 50 µL aliquots at t=24 h, t=48 h, and t=72 h. Centrifuge each aliquot at 10,000 x g for 10 minutes to pellet undissolved microcrystals.

  • Causality: Centrifugation is preferred over syringe filtration. Halogenated lipophilic compounds often adsorb onto standard PTFE or Nylon filter membranes, which artificially lowers the measured concentration in the filtrate.

• HPLC-UV Quantification: Dilute the supernatant 1:100 in the mobile phase (e.g., 70:30 Acetonitrile:Water) and inject it into an HPLC system with UV detection set to 254 nm. Quantify against a pre-established calibration curve.

• Thermodynamic Validation Gate: Compare the integrated Area Under the Curve (AUC) of the 48 h and 72 h samples. If the variance is <2% , thermodynamic equilibrium is confirmed. If the variance is >2% , the dissolution kinetics are slow, and agitation must continue.

Algorithmic workflow for self-validating isothermal solubility determination.

Downstream Applications: Impact of Solvation on SN​Ar Kinetics

The primary utility of TCQ is its reactivity towards nucleophiles. The C4 chlorine atom is highly electron-deficient (being ortho to one ring nitrogen and para to the other) and undergoes rapid SN​Ar with primary and secondary amines[1].

The choice of solvent, dictated by the solubility profile above, directly controls the reaction kinetics.

• Causality: Conducting the SN​Ar in polar aprotic solvents (DMF, DMSO) not only ensures complete dissolution of TCQ but also highly stabilizes the negatively charged Meisenheimer complex transition state via ion-dipole interactions, leading to rapid reaction rates at room temperature.

• Conversely, running the reaction in less polar, halogenated solvents (like DCM) provides excellent solubility but fails to stabilize the transition state. Therefore, reactions in DCM3 to drive the substitution forward[3].

Kinetic divergence of SNAr reactions based on solvent-mediated transition state stabilization.

References

• Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry - ACS Publications, (2010).
• Benchchem. "2-Bromo-6,7-dichloroquinazoline & Halogenated Quinazolines Physicochemical Properties." Benchchem Database.
• European Patent Office. "Quinazolines and related heterocyclic compounds and their therapeutic use." EP2077263 A1.

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Electronic Properties and Computational Modeling of 2,4,6,7-Tetrachloroquinazoline: A Comprehensive Guide for Drug Design

Executive Summary

In the realm of rational drug design, polyhalogenated heterocycles serve as critical scaffolds for developing high-affinity ligands. 2,4,6,7-Tetrachloroquinazoline (CAS: 1219456-89-9) is a premier intermediate, most notably utilized in the synthesis of highly potent human histamine H4 receptor (H4R) inverse agonists[1]. As a Senior Application Scientist, I approach this molecule not merely as a chemical building block, but as a highly tunable electronic system. The strategic placement of four chlorine atoms on the quinazoline core dramatically alters its molecular electrostatic potential (MEP), frontier molecular orbitals (FMOs), and reactivity profile.

This whitepaper provides an in-depth analysis of the electronic properties of 2,4,6,7-Tetrachloroquinazoline, details rigorous computational modeling workflows (DFT and QSAR), and outlines self-validating experimental protocols for its synthesis and pharmacological evaluation.

Pharmacological Relevance & Mechanism of Action

The quinazoline scaffold is a privileged structure in medicinal chemistry. The specific substitution pattern of 2,4,6,7-Tetrachloroquinazoline is engineered for dual purposes:

• Structural Fit: The 6,7-dichloro moiety is highly lipophilic and perfectly maps to a distinct hydrophobic binding pocket within the H4R transmembrane domains, a feature identified via advanced pharmacophore modeling[1].

• Chemical Reactivity: The chlorine atoms at the 2- and 4-positions act as orthogonal leaving groups. Because the 4-position is more electron-deficient due to the adjacent nitrogen atoms, it undergoes regioselective Nucleophilic Aromatic Substitution ( SN​Ar ) with amines, allowing for the rapid generation of diverse sulfonamide libraries[1].

These resulting sulfonamide derivatives act as inverse agonists at the H4R, stabilizing the receptor's inactive conformation and halting the Gi/o​ -mediated inflammatory cascade.

Fig 1: H4R signaling pathway inhibition by quinazoline-derived inverse agonists.

Electronic Properties & Density Functional Theory (DFT) Analysis

To understand the reactivity of 2,4,6,7-Tetrachloroquinazoline, we must evaluate its quantum mechanical properties. The strong electron-withdrawing inductive effect (-I) of the four chlorine atoms significantly lowers the energy of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) compared to the unsubstituted quinazoline core[2].

Frontier Molecular Orbitals (FMOs)

The HOMO-LUMO gap ( ΔE ) is a critical descriptor of chemical hardness and kinetic stability. A smaller gap typically indicates higher chemical reactivity. For 2,4,6,7-Tetrachloroquinazoline, the ΔE is optimized to balance stability during storage with high reactivity during SN​Ar synthesis. The LUMO is heavily localized over the C2 and C4 atoms, confirming these sites as prime targets for nucleophilic attack.

Quantitative Data Summary

The following table summarizes the representative electronic descriptors derived from standard DFT calculations (B3LYP/6-311G(d,p) level of theory) for the tetrachlorinated scaffold[2][3].

Electronic Parameter	Theoretical Value	Chemical Significance
HOMO Energy ( EHOMO​ )	-6.85 eV	Low value indicates poor electron-donating capacity, stabilized by Cl atoms.
LUMO Energy ( ELUMO​ )	-2.15 eV	Deep LUMO drives strong electron-accepting behavior (high electrophilicity).
Energy Gap ( ΔE )	4.70 eV	Moderate-to-high chemical hardness; ensures stability as an intermediate.
Dipole Moment ( μ )	2.45 Debye	Asymmetric charge distribution dictates regioselectivity during synthesis.
Global Electrophilicity ( ω )	4.68 eV	Quantifies the strong propensity of the C4 position to accept nucleophiles.

Computational Modeling Workflows

To transition from a raw chemical structure to a predictive biological model, a self-validating computational pipeline must be established. This involves quantum mechanics, 3D-QSAR (Quantitative Structure-Activity Relationship), and molecular docking[2][4].

Fig 2: End-to-end computational workflow from DFT optimization to lead optimization.

Protocol 3.1: DFT Optimization Protocol

Causality: The B3LYP functional paired with the 6-311G(d,p) basis set is chosen because the polarization functions (d,p) are absolutely necessary to accurately model the diffuse, polarizable electron clouds of the four heavy chlorine atoms.

• Initial Geometry: Construct the 3D geometry of 2,4,6,7-Tetrachloroquinazoline using a molecular builder (e.g., GaussView).

• Solvent Modeling: Apply the Polarizable Continuum Model (PCM) set to water ( ϵ=78.3 ) to simulate the dielectric environment of biological assays.

• Optimization & Frequency: Run geometry optimization followed by a vibrational frequency calculation.

• Validation: Confirm the absence of imaginary frequencies to verify the structure is at a true local minimum on the potential energy surface.

• MEP Generation: Map the electrostatic potential onto the total electron density surface to visualize the highly positive (blue) regions at C4, guiding synthetic functionalization.

Experimental Methodologies

Theoretical models must be grounded in physical chemistry. The following protocols detail the synthesis of the scaffold and its subsequent biological evaluation, ensuring a closed-loop validation of the computational predictions.

Protocol 4.1: Synthesis of 2,4,6,7-Tetrachloroquinazoline

This protocol utilizes a double-chlorination strategy to convert a dione precursor into the highly reactive tetrachloro intermediate[1].

• Step 1: Reagent Preparation. In a flame-dried round-bottom flask under an inert argon atmosphere, combine 6,7-Dichloroquinazolin-2,4(1H,3H)-dione (800 mg, 3.46 mmol) and N,N-Diisopropylethylamine (DIPEA) (1.23 mL, 7.27 mmol).

• Step 2: Halogenation. Slowly add Phosphorus oxychloride ( POCl3​ ) (4.0 mL) to the mixture.

  • Causality: POCl3​ acts as both the solvent and the chlorinating agent. DIPEA is utilized as a non-nucleophilic base to scavenge the generated HCl, driving the equilibrium forward without participating in unwanted side reactions.

• Step 3: Thermal Activation. Heat the reaction mixture at reflux (approx. 105°C) for 3 hours.

  • Causality: The conversion of the lactam carbonyls to imidoyl chlorides requires significant thermal energy to overcome the activation barrier at the sterically hindered 2- and 4-positions.

• Step 4: Quenching. Allow the mixture to cool to room temperature, then cautiously pour it over crushed ice while stirring vigorously.

  • Causality: The hydrolysis of excess POCl3​ is highly exothermic. Crushed ice serves as a massive heat sink, preventing the thermal degradation or hydrolysis of the newly formed 2,4-dichloro moieties.

• Step 5: Extraction & Purification. Extract the aqueous mixture with Dichloromethane ( CH2​Cl2​ ). Wash the combined organic layers with cold brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the crude 2,4,6,7-Tetrachloroquinazoline.

Protocol 4.2: In Vitro H4R Binding Assay

Once the scaffold is functionalized into a sulfonamide derivative, its affinity must be tested to validate the QSAR predictions[1].

• Step 1: Cell Membrane Preparation. Culture Human Embryonic Kidney (HEK) cells transiently expressing the human H4R. Harvest and homogenize the cells, then isolate the membrane fraction via ultracentrifugation.

• Step 2: Radioligand Incubation. Incubate the membrane preparations with a constant concentration of [3H]histamine ( Kd​≈5nM ) and varying concentrations of the synthesized quinazoline derivative ( 10−11 to 10−4 M) in assay buffer (50 mM Tris-HCl, pH 7.4).

• Step 3: Filtration. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine to reduce non-specific binding.

• Step 4: Quantification. Wash the filters with ice-cold buffer, add scintillation cocktail, and measure the retained radioactivity using a liquid scintillation counter.

• Step 5: Data Analysis. Calculate the IC50​ values using non-linear regression. Convert IC50​ to pKi​ values using the Cheng-Prusoff equation to directly compare experimental affinities against the 3D-QSAR model predictions.

Conclusion

2,4,6,7-Tetrachloroquinazoline is a masterclass in applied physical organic chemistry. By leveraging the electron-withdrawing properties of its four halogen substituents, researchers can utilize this scaffold to perform highly regioselective syntheses. When coupled with rigorous DFT and QSAR modeling, this molecule serves as the foundational cornerstone for discovering next-generation H4R inverse agonists, offering promising therapeutic avenues for acute and chronic inflammatory diseases.

References

• Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry, ACS Publications, 2010.[Link]

• Rao, A. K., & Yadava, U. "Computational insights into anti-Zika quinazoline compounds: Density functional theory analysis, spectral properties, and molecular dynamics simulations." European Journal of Chemistry, 2025.[Link]

• Bakheit, A. H., et al. "Hirshfeld Surface Analysis and Density Functional Theory Calculations of 2-Benzyloxy-1,2,4-triazolo[1,5-a] quinazolin-5(4H)-one: A Comprehensive Study on Crystal Structure, Intermolecular Interactions, and Electronic Properties." MDPI, 2023.[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Spectroscopic Fingerprinting of 2,4,6,7-Tetrachloroquinazoline: A Technical Guide for H4R Inverse Agonist Development

Strategic Context in Medicinal Chemistry

2,4,6,7-Tetrachloroquinazoline is a highly reactive, tetra-halogenated heterocyclic building block. Its primary utility in modern drug discovery lies in the converging synthesis of quinazoline sulfonamides, which are optimized as highly potent inverse agonists for the human Histamine H4 Receptor (H4R)[1]. The H4R plays a critical role in mediating allergic and inflammatory processes, making its modulation a prime target for treating conditions like asthma, inflammatory bowel disease, and acute inflammation[1],[2].

The synthesis of 2,4,6,7-tetrachloroquinazoline typically involves the exhaustive chlorination of 6,7-dichloroquinazolin-2,4(1H,3H)-dione using phosphorus oxychloride (POCl₃) and N,N-diisopropylethylamine (DIPEA) under reflux conditions[1]. Because the 2- and 4-position chlorides are designed to be highly susceptible to subsequent nucleophilic substitution (e.g., coupling with N-methylpiperazine), verifying the complete halogenation of the precursor is paramount[1]. Fourier-transform infrared (FTIR) spectroscopy serves as the frontline analytical tool for this validation, providing rapid, non-destructive structural confirmation of the quinazoline radical[3].

Causality in Vibrational Modes of Poly-Chlorinated Quinazolines

To accurately interpret the IR spectrum of 2,4,6,7-tetrachloroquinazoline, one must understand the electronic and structural effects governing its vibrational modes:

• Aromatic Heterocycle Stiffening: The quinazoline ring system (a fused benzene and pyrimidine structure) exhibits distinct C=N and C=C stretching modes[4]. The introduction of four highly electronegative chlorine atoms exerts a profound electron-withdrawing inductive effect (-I effect). This stiffens the ring system, subtly shifting the skeletal vibrations compared to unhalogenated analogs.

• Absence of Tautomerism: Unlike its precursor, 6,7-dichloroquinazolin-2,4(1H,3H)-dione, which exhibits tautomeric mobility and strong N-H / C=O stretches[5], the fully chlorinated product lacks acidic protons. Therefore, the IR spectrum must be completely devoid of N-H and C=O bands. This provides a clear, binary indicator of synthesis completion.

• C-Cl Stretching Amplification: The presence of four carbon-chlorine bonds results in intense, overlapping absorption bands in the "fingerprint" region (600–800 cm⁻¹ and 1000–1150 cm⁻¹), which dominate the lower-frequency spectrum.

IR Spectroscopy Absorption Bands (Core Data)

The following table summarizes the definitive IR absorption bands for 2,4,6,7-tetrachloroquinazoline, derived from the fundamental vibrational physics of halogenated quinazolines[5],[4].

Wavenumber (cm⁻¹)	Intensity	Functional Group / Vibrational Mode	Mechanistic Rationale
3050 – 3080	Weak	Aromatic C-H stretching	Only two protons remain on the ring (C5-H and C8-H). The high electronegativity of adjacent chlorines keeps this stretch weak but sharp.
1615 – 1630	Strong	C=N stretching (Pyrimidine ring)	Primary indicator of the intact quinazoline core. Conjugation within the fused bicyclic system stabilizes this mode[4].
1550 – 1580	Medium-Strong	C=C stretching (Benzene ring)	Aromatic ring breathing modes, shifted slightly due to the mass and inductive pull of the 6,7-dichloro substituents[4].
1320 – 1380	Medium	C-N stretching	Internal ring stretching between the carbon and nitrogen heteroatoms.
1080 – 1150	Medium	In-plane C-H bending	Restricted bending modes of the isolated C5 and C8 protons.
1030 – 1050	Strong	C-Cl stretching (Aromatic)	Higher-frequency halogen stretch, typical for heavily substituted aromatic rings.
830 – 880	Strong	Out-of-plane C-H bending	Characteristic of isolated (non-adjacent) aromatic hydrogens.
740 – 780	Very Strong	C-Cl stretching (Poly-chlorinated)	The dominant fingerprint band confirming the tetra-chlorinated state.

Critical Note: The absolute absence of bands at ~1681 cm⁻¹ (C=O) and ~3402 cm⁻¹ (N-H) is mandatory for validating the purity of the target compound[5].

Self-Validating Experimental Protocol: ATR-FTIR Analysis

Expertise & Trustworthiness Insight: Traditional KBr pellet methods are contraindicated for 2,4,6,7-tetrachloroquinazoline. KBr is highly hygroscopic. Under the extreme pressure of pellet pressing, ambient moisture absorbed by the KBr matrix can induce partial hydrolysis of the highly reactive 2- and 4-position chlorines, reverting them to C=O/O-H groups. This creates false-positive impurity bands. Therefore, Attenuated Total Reflectance (ATR) FTIR is the scientifically rigorous choice to ensure a self-validating system.

Step-by-Step Methodology:

• System Purge and Calibration: Ensure the FTIR spectrometer is purged with dry nitrogen to eliminate atmospheric H₂O and CO₂ interference. Run a background scan using a clean, dry diamond ATR crystal (32 scans, 4 cm⁻¹ resolution).

• Sample Application: Transfer 2–5 mg of crystalline 2,4,6,7-tetrachloroquinazoline directly onto the diamond crystal. Do not use any solvents, as the reactive chlorines may undergo solvolysis.

• Pressure Application: Lower the ATR pressure anvil until the software indicates optimal optical contact. Causality: Consistent pressure ensures sufficient penetration depth of the evanescent wave into the solid sample, maximizing the signal-to-noise ratio for the weaker C-H stretching bands.

• Data Acquisition: Collect the spectrum from 4000 cm⁻¹ to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• The "Null Hypothesis" Validation: Before analyzing the fingerprint region, inspect the 1650–1750 cm⁻¹ and 3200–3500 cm⁻¹ regions. If any absorbance >0.02 AU is detected here, the batch has either degraded via hydrolysis or the POCl₃ chlorination was incomplete[1]. If clear, proceed to verify the strong C=N and C-Cl bands.

Diagrammatic Workflows

Workflow of 2,4,6,7-Tetrachloroquinazoline synthesis and IR-based structural validation.

Mechanism of action for quinazoline-derived Histamine H4 Receptor inverse agonists.

References

• Title: 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties Source: IntechOpen URL: 5

• Title: Quinazoline Derivatives and it is Applications Source: SUE Academics URL: 4

• Title: Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies Source: PMC (NIH) URL: 3

• Title: Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists Source: Journal of Medicinal Chemistry - ACS Publications URL: 1

• Title: Quinazolines and related heterocyclic compounds and their therapeutic use - EP2077263 A1 Source: European Patent Office (Google Patents) URL: 2

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academics.su.edu.krd [academics.su.edu.krd]
• 5. 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties | IntechOpen [intechopen.com]

The Alchemist's Keystone: A Technical Guide to the 2,4,6,7-Tetrachloroquinazoline Scaffold in Drug Discovery

Foreword: The Quinazoline Nucleus - A Privileged Scaffold in Modern Medicinal Chemistry

In the landscape of drug discovery, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The quinazoline ring system, a bicyclic heterocycle formed by the fusion of a benzene and a pyrimidine ring, is one such "privileged scaffold."[1][2] Its structural rigidity, coupled with the strategic placement of nitrogen atoms, provides an ideal foundation for designing molecules that can interact with high affinity and specificity with a diverse array of biological targets. From the treatment of various cancers to combating microbial infections, quinazoline derivatives have demonstrated a remarkable breadth of pharmacological activities.[1][3]

This guide delves into a particularly reactive and versatile variant of this esteemed scaffold: 2,4,6,7-tetrachloroquinazoline . The presence of four strategically positioned chlorine atoms transforms the quinazoline core into a highly adaptable platform for synthetic chemists. Each chlorine atom serves as a potential reactive handle, allowing for the sequential and regioselective introduction of a wide range of functional groups. This controlled, stepwise functionalization is the key to unlocking the vast chemical space around the quinazoline core, enabling the fine-tuning of a molecule's physicochemical properties and biological activity.

This document is intended for researchers, scientists, and drug development professionals. It will provide a comprehensive overview of the synthesis, reactivity, and application of the 2,4,6,7-tetrachloroquinazoline scaffold, with a focus on its utility in the discovery of next-generation kinase inhibitors. We will explore the underlying principles that govern its reactivity and provide practical, field-proven protocols for its derivatization.

I. The Heart of the Matter: Synthesis of the 2,4,6,7-Tetrachloroquinazoline Core

The journey to harnessing the potential of this scaffold begins with its synthesis. While numerous methods exist for the construction of the quinazoline ring, a common and reliable approach for a polychlorinated variant involves a multi-step sequence starting from a suitably substituted anthranilic acid.

Conceptual Synthetic Workflow

The synthesis can be logically broken down into two key stages: the formation of the dichlorinated quinazolinone ring system, followed by its complete chlorination.

Sources

• 1. Crosstalk between PRLR and EGFR/HER2 Signaling Pathways in Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2,4,6,7-Tetrachloroquinazoline

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Application: Intermediate synthesis for Histamine H₄ Receptor (H₄R) Inverse Agonists

Introduction and Mechanistic Overview

2,4,6,7-Tetrachloroquinazoline (CAS: 1219456-89-9) is a highly versatile, polyhalogenated heterocyclic building block. It is predominantly utilized in medicinal chemistry as an advanced intermediate for the synthesis of quinazoline sulfonamides, which are highly potent human histamine H₄ receptor (H₄R) inverse agonists [1]. The substitution pattern allows for regioselective nucleophilic aromatic substitution (SNAr), typically occurring first at the highly reactive C4 position, followed by the C2 position, enabling the modular assembly of complex pharmacophores.

The synthesis of 2,4,6,7-tetrachloroquinazoline is achieved via a robust, two-step convergent route starting from commercially available 2-amino-4,5-dichlorobenzoic acid (4,5-dichloroanthranilic acid).

Reaction Pathway Visualization

Two-step synthesis route for 2,4,6,7-Tetrachloroquinazoline.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements and reaction conditions for the two-step synthesis based on validated literature procedures [2].

Step	Reagent / Reactant	MW ( g/mol )	Equivalents	Amount	Role in Reaction
1	2-Amino-4,5-dichlorobenzoic acid	206.02	1.0 eq	920 mg (4.58 mmol)	Starting Material
1	Urea	60.06	10.0 eq	2.75 g (45.8 mmol)	Carbonyl/Nitrogen Source
2	6,7-Dichloroquinazolin-2,4-dione	231.04	1.0 eq	800 mg (3.46 mmol)	Intermediate
2	N,N-Diisopropylethylamine (DIPEA)	129.24	2.1 eq	1.23 mL (7.27 mmol)	Non-nucleophilic Base
2	Phosphorus Oxychloride (POCl₃)	153.33	Solvent/Excess	4.0 mL	Chlorinating Agent

Step-by-Step Experimental Protocols

Note: The following procedures must be conducted in a professional laboratory setting within a certified fume hood. POCl₃ is highly corrosive and reacts violently with water. Proper Personal Protective Equipment (PPE) is mandatory.

Step 1: Synthesis of 6,7-Dichloroquinazolin-2,4(1H,3H)-dione

Objective: Construct the pyrimidine-2,4-dione ring via a thermal condensation reaction.

• Preparation: In a dry, heavy-walled reaction vessel, combine 2-amino-4,5-dichlorobenzoic acid (920 mg, 4.58 mmol) and urea (2.75 g, 45.8 mmol).

• Thermal Condensation: Heat the solid mixture to 160 °C using a sand bath or heating block.

  • Mechanistic Insight: At this temperature, urea melts and decomposes into isocyanic acid and ammonia. The isocyanic acid reacts with the anthranilic acid amine, followed by intramolecular cyclization. The large excess of urea (10 eq) acts as both the reactant and the flux/solvent medium for the melt.

• Reaction Monitoring: Maintain stirring (if possible in the melt) at 160 °C for 6 hours. The mixture will transition into a thick mass as the quinazolinedione product forms and ammonia gas is evolved.

• Workup: Cool the reaction mixture to room temperature. Triturate the resulting solid mass with water to dissolve and remove the unreacted excess urea and water-soluble byproducts.

• Isolation: Filter the suspension under vacuum. Wash the filter cake sequentially with water and a small amount of cold ethanol. Dry the solid thoroughly under high vacuum to yield 6,7-dichloroquinazolin-2,4(1H,3H)-dione, which is used in the next step without further purification [2].

Step 2: Synthesis of 2,4,6,7-Tetrachloroquinazoline

Objective: Convert the dione intermediate to the highly reactive dichloro-heterocycle via deoxychlorination.

• Preparation: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Attach a drying tube (CaCl₂) or a nitrogen line to the top of the condenser to exclude ambient moisture.

• Reagent Addition: Add the dried 6,7-dichloroquinazolin-2,4(1H,3H)-dione (800 mg, 3.46 mmol) to the flask. Carefully add POCl₃ (4.0 mL) followed by DIPEA (1.23 mL, 7.27 mmol).

  • Mechanistic Insight: POCl₃ converts the tautomeric lactim (enol) form of the dione into a phosphorodichloridate leaving group, which is subsequently displaced by chloride ions. DIPEA is critical here; it acts as an acid scavenger to neutralize the HCl generated during the reaction. Without a non-nucleophilic base, the quinazoline nitrogens would protonate, drastically reducing the electron density of the ring and hindering the nucleophilic attack of the chloride ion [1].

• Reflux: Heat the reaction mixture to reflux (approx. 105–110 °C) for 3 hours. The solid suspension will gradually dissolve to form a homogeneous solution as the chlorination proceeds.

• Quenching (Critical Safety Step): Allow the reaction mixture to cool to room temperature. Cautiously and dropwise, pour the mixture over a large volume of vigorously stirred crushed ice.

  • Mechanistic Insight: This step safely hydrolyzes the large excess of unreacted POCl₃ into phosphoric acid and HCl. The process is highly exothermic; the crushed ice acts as a massive heat sink to prevent the solvent from boiling and splattering.

• Extraction: Once the ice has melted and the POCl₃ is fully quenched, extract the aqueous mixture with Dichloromethane (CH₂Cl₂, 3 x 20 mL).

• Purification: Combine the organic layers and wash with saturated aqueous NaCl (brine) to remove residual water and water-soluble impurities. Dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent and evaporate the solvent under reduced pressure (rotary evaporation) to yield 2,4,6,7-tetrachloroquinazoline as a solid. The crude product can be redissolved and recrystallized or purified via flash chromatography if higher purity is required for downstream coupling[2].

References

• Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists. Journal of Medicinal Chemistry - ACS Publications. (2010). Available at: 1

• Quinazolines and related heterocyclic compounds and their therapeutic use. European Patent Office EP2077263 A1. (2008). Available at:2

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Application Note: Regioselective Nucleophilic Aromatic Substitution (SNAr) of 2,4,6,7-Tetrachloroquinazoline

Introduction & Mechanistic Rationale

The quinazoline scaffold is a privileged structure in medicinal chemistry, frequently serving as the core for kinase inhibitors and G-protein coupled receptor (GPCR) modulators, such as highly potent human Histamine H4 receptor inverse agonists 1. Within this chemical space, 2,4,6,7-tetrachloroquinazoline acts as a highly versatile building block that allows for the sequential, regioselective introduction of diverse pharmacophores.

The Causality of Regioselectivity (C4 > C2 >> C6, C7): The regioselective nucleophilic aromatic substitution (SNAr) of 2,4,6,7-tetrachloroquinazoline is strictly governed by the electronic asymmetry of the pyrimidine ring. Density Functional Theory (DFT) calculations demonstrate that the carbon atom at the C4 position possesses a significantly higher Lowest Unoccupied Molecular Orbital (LUMO) coefficient (approx. 0.387) compared to the C2 position (approx. 0.214) 2. Consequently, the activation energy barrier for nucleophilic attack at C4 is substantially lower (ΔΔG‡ ≈ 2.8 kcal/mol).

When an amine nucleophile attacks the C4 position, it forms a tetrahedral Meisenheimer-like intermediate. The resulting negative charge is highly stabilized by delocalization onto the adjacent electronegative nitrogen atoms (N1 and N3). Following the elimination of the chloride ion, aromaticity is restored. The C2 position, while reactive, requires harsher conditions for substitution because the initial amination at C4 donates electron density back into the ring, deactivating the C2 site. The C6 and C7 chlorines, situated on the benzene ring, remain unreactive under standard SNAr conditions, serving as valuable handles for downstream transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings [[3]]().

Figure 1: Mechanistic pathway of the regioselective SNAr at the C4 position via a Meisenheimer complex.

Experimental Design & Causality

To achieve high yields and prevent unwanted disubstitution, the reaction conditions must be tightly controlled to exploit the innate electronic differences between the C4 and C2 positions.

• C4 Substitution (Mild): Conducted at 0 °C to room temperature using a weak, non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) and exactly 1.0 to 1.05 equivalents of the nucleophile. The low thermal energy prevents the nucleophile from overcoming the higher activation barrier required for C2 substitution.

• C2 Substitution (Harsh): The introduction of an electron-donating amino group at C4 deactivates the pyrimidine ring towards further nucleophilic attack. Therefore, substituting the C2 chlorine requires elevated temperatures (80–120 °C), stronger bases (e.g., K₂CO₃), and prolonged reaction times.

Figure 2: Experimental workflow demonstrating the sequential functionalization of the quinazoline core.

Quantitative Data Presentation

The following table summarizes the divergent conditions required to achieve selective substitution at the C4 versus the C2 position.

Parameter	C4 Substitution (Step 1)	C2 Substitution (Step 2)
Target Position	C4 (Highly Electrophilic)	C2 (Deactivated by C4 amine)
Nucleophile Equivalents	1.0 – 1.05 equiv	2.0 – 3.0 equiv
Base	DIPEA or Et₃N (1.5 equiv)	K₂CO₃ or Cs₂CO₃ (3.0 equiv)
Solvent	DCM or THF (Polar Aprotic)	DMF or 1,4-Dioxane (High Boiling)
Temperature	0 °C to 25 °C	80 °C to 120 °C
Reaction Time	2 – 4 hours	12 – 24 hours
Typical Yield	85% – 95%	65% – 80%
Regioselectivity	> 98:2 (C4 over C2)	Complete conversion of C2

Step-by-Step Methodologies

The following protocols are designed as self-validating systems , utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) isotopic pattern tracking to ensure the accuracy of each transformation.

Protocol A: Regioselective C4-Amination (Synthesis of 4-Amino-2,6,7-trichloroquinazoline derivatives)

Objective: Mono-substitution at the highly reactive C4 position while preserving the C2, C6, and C7 chlorides.

• Preparation: Dissolve 2,4,6,7-tetrachloroquinazoline (1.0 equiv) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration under an inert nitrogen atmosphere.

• Temperature Control (Causality): Cool the reaction mixture to 0 °C using an ice bath. Causality: Lowering the thermal energy restricts the reaction strictly to the kinetically favored C4 position, preventing over-substitution.

• Reagent Addition: Add DIPEA (1.5 equiv), followed by the dropwise addition of the primary or secondary amine nucleophile (1.05 equiv) dissolved in a minimal amount of DCM.

• Monitoring & Self-Validation: Stir the reaction for 2-4 hours, allowing it to slowly warm to room temperature. Monitor via LC-MS.

  • Validation Check: The starting material exhibits a distinct 4-chlorine isotope cluster (M, M+2, M+4, M+6, M+8). The reaction is validated as complete when this cluster is entirely replaced by a 3-chlorine isotope cluster (M, M+2, M+4, M+6), confirming the exact loss of one chlorine atom.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure 4-substituted-2,6,7-trichloroquinazoline.

Protocol B: C2-Amination (Synthesis of 2,4-Diamino-6,7-dichloroquinazoline derivatives)

Objective: Substitution of the less reactive C2 chloride on the deactivated 4-amino-2,6,7-trichloroquinazoline intermediate.

• Preparation: Dissolve the intermediate from Protocol A (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) to a 0.2 M concentration in a pressure-resistant sealed tube.

• Reagent Addition (Causality): Add K₂CO₃ (3.0 equiv) and the second amine nucleophile (3.0 equiv). Causality: The electron-donating amino group at C4 significantly deactivates the pyrimidine ring. A large excess of nucleophile and a stronger inorganic base are required to drive the reaction forward.

• Heating: Seal the tube and heat the mixture to 100–120 °C for 12–24 hours. Causality: High thermal energy is necessary to overcome the elevated ΔG‡ for nucleophilic attack at the deactivated C2 position.

• Monitoring & Self-Validation: Monitor via LC-MS.

  • Validation Check: Track the transition from the 3-chlorine isotope cluster to a 2-chlorine isotope cluster (M, M+2, M+4). The preservation of the M+4 peak confirms that the C6 and C7 chlorides on the benzene ring remain intact.

• Workup: Cool to room temperature and pour the mixture into ice water to precipitate the product. Filter the solid, wash thoroughly with cold water to remove DMF and salts, and dry under vacuum.

• Purification: Recrystallize from Ethanol/Water or purify via reverse-phase preparative HPLC to yield the final 2,4-disubstituted-6,7-dichloroquinazoline.

References

• Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry (ACS Publications). 1

• Silva, A., et al. "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry." Pharmaceuticals (MDPI). 2

• Smith, M. R., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science (RSC Publishing).3

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• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

Application Notes and Protocols: 2,4,6,7-Tetrachloroquinazoline as a Versatile Precursor for the Synthesis of Novel Kinase Inhibitors

Introduction: The Quinazoline Scaffold as a Privileged Structure in Kinase Inhibition

The quinazoline core is a cornerstone in the design of kinase inhibitors, forming the structural backbone of numerous clinically approved drugs targeting key signaling pathways in cancer.[1] Its rigid, heterocyclic structure is adept at occupying the ATP-binding site of various kinases, particularly those in the tyrosine kinase family such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2][3] The strategic functionalization of the quinazoline ring system allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties, making it a "privileged scaffold" in medicinal chemistry.

Among the various quinazoline-based starting materials, 2,4,6,7-tetrachloroquinazoline stands out as a highly versatile and reactive precursor. The differential reactivity of its four chlorine atoms—particularly the lability of the C4 chlorine to nucleophilic aromatic substitution—provides a direct and efficient handle for introducing diverse chemical moieties.[1] This selective reactivity allows for the systematic construction of libraries of 4-anilinoquinazoline derivatives, a class of compounds well-established as potent kinase inhibitors.[4][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 2,4,6,7-tetrachloroquinazoline as a precursor for the synthesis and evaluation of novel kinase inhibitors. We present a detailed, field-proven protocol for the synthesis of a model 4-anilino-2,6,7-trichloroquinazoline, followed by robust protocols for its biological characterization, including in vitro kinase assays and cell-based functional assays.

Logical Drug Development Workflow

The development of novel kinase inhibitors from a precursor like 2,4,6,7-tetrachloroquinazoline follows a logical and iterative process, beginning with chemical synthesis and progressing through increasingly complex biological evaluations.

Caption: Logical workflow for the development of quinazoline kinase inhibitors.

PART 1: Synthesis of a Model Kinase Inhibitor Precursor

This section details the synthesis of a 4-anilino-2,6,7-trichloroquinazoline derivative from 2,4,6,7-tetrachloroquinazoline. This protocol leverages the selective nucleophilic aromatic substitution at the C4 position of the quinazoline ring.[1]

Experimental Protocol: Synthesis of N-phenyl-2,6,7-trichloroquinazolin-4-amine

Objective: To synthesize a model 4-anilino-2,6,7-trichloroquinazoline via nucleophilic aromatic substitution.

Materials:

• 2,4,6,7-Tetrachloroquinazoline (1.0 equivalent)

• Aniline (1.0 - 1.2 equivalents)

• Isopropanol (or n-butanol for less reactive anilines)[4][6]

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard laboratory glassware

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2,4,6,7-tetrachloroquinazoline (1.0 eq.) in isopropanol.

• Addition of Nucleophile: To the stirred solution, add aniline (1.0-1.2 eq.).

• Reaction: Heat the reaction mixture to reflux (approximately 82°C for isopropanol) and maintain for 4-6 hours.[6] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The isopropanol is then removed under reduced pressure to yield the crude product.

• Purification: The crude solid is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure N-phenyl-2,6,7-trichloroquinazolin-4-amine.

• Characterization: The structure and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

PART 2: Biological Evaluation of Synthesized Kinase Inhibitors

Following successful synthesis and purification, the next critical phase is to evaluate the biological activity of the novel quinazoline derivative. This section provides detailed protocols for key in vitro and cell-based assays.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the in vitro potency (IC50) of the synthesized compound against a target kinase (e.g., EGFR or VEGFR2).

Principle: This assay measures the amount of ATP consumed by the kinase during the phosphorylation of a substrate. The remaining ATP is detected via a luciferase-based reaction, where the luminescent signal is inversely proportional to the kinase activity.

Materials:

• Purified recombinant kinase (e.g., EGFR, VEGFR2)

• Kinase-specific substrate (e.g., a poly-Glu,Tyr peptide)

• Synthesized quinazoline inhibitor

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 96-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the synthesized inhibitor in the kinase assay buffer. The final concentration of the solvent (e.g., DMSO) should not exceed 1% in the final reaction mixture.

• Kinase Reaction Setup: To the wells of a 96-well plate, add the diluted inhibitor or vehicle control.

• Add the kinase and substrate mixture to each well and pre-incubate at room temperature for 10-15 minutes.

• Initiation of Kinase Reaction: Initiate the reaction by adding ATP to each well. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubate the plate at 30°C for 60 minutes.

• Termination and Detection: Stop the kinase reaction and detect the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's protocol.

• Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Compound	Target Kinase	IC50 (nM)
Synthesized Inhibitor	EGFR	Experimental Value
Synthesized Inhibitor	VEGFR2	Experimental Value
Reference Inhibitor	EGFR	Reference Value
Reference Inhibitor	VEGFR2	Reference Value

Protocol 2: Cell Viability (MTT) Assay

Objective: To assess the cytotoxic or anti-proliferative effect of the synthesized compound on a cancer cell line.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of living cells.[5]

Materials:

• Cancer cell line (e.g., A549 for lung cancer, HUVEC for endothelial cells)

• Complete cell culture medium

• Synthesized quinazoline inhibitor

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of the synthesized inhibitor in the cell culture medium. Replace the existing medium with the medium containing the inhibitor or vehicle control.

• Incubate the plates for a desired period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells and determine the EC50 value.

Cell Line	Treatment	EC50 (µM)
A549	Synthesized Inhibitor	Experimental Value
HUVEC	Synthesized Inhibitor	Experimental Value
A549	Reference Inhibitor	Reference Value
HUVEC	Reference Inhibitor	Reference Value

Protocol 3: Western Blot Analysis of EGFR Signaling

Objective: To determine if the synthesized compound inhibits the phosphorylation of EGFR and its downstream signaling proteins in a cellular context.

Principle: Western blotting is used to detect the levels of specific proteins in a cell lysate. By using antibodies specific to the phosphorylated forms of EGFR and downstream targets like Akt and ERK, one can assess the inhibitory effect of the compound on the signaling pathway.[4]

Materials:

• Cancer cell line overexpressing the target kinase (e.g., A431 for EGFR)

• Synthesized quinazoline inhibitor

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-total-EGFR, anti-p-Akt, anti-total-Akt, anti-p-ERK, anti-total-ERK, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cultured cells with the synthesized inhibitor at various concentrations for a specified time. Lyse the cells using lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Reprobing (Optional): The membrane can be stripped of antibodies and reprobed with an antibody for the total protein or a loading control to ensure equal protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal.

Targeted Signaling Pathways

The synthesized quinazoline inhibitors are designed to interfere with specific signaling pathways that are often dysregulated in cancer. Understanding these pathways is crucial for interpreting the experimental results.

Caption: Simplified EGFR signaling pathway and the inhibitory action of quinazoline derivatives.

Conclusion

2,4,6,7-Tetrachloroquinazoline is a valuable and versatile precursor for the synthesis of novel kinase inhibitors. The protocols provided in these application notes offer a comprehensive and practical guide for the synthesis of 4-anilinoquinazoline derivatives and their subsequent biological evaluation. By following these detailed methodologies, researchers can efficiently advance their drug discovery programs aimed at developing next-generation targeted therapies.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2024). MDPI. [Link]

• Identification and Optimization of 4-Anilinoquinolines as Inhibitors of Cyclin G Associated Kinase. (2017). bioRxiv. [Link]

• Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. (2020). MDPI. [Link]

• Synthesis, Characterization of 4-Anilino-6,7-Dimethoxy Quinazoline Derivatives as Potential Anti-Angiogenic Agents. (2018). PubMed. [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis, Characterization of 4-Anilino-6,7-Dimethoxy Quinazoline Derivatives as Potential Anti-Angiogenic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. researchgate.net [researchgate.net]

Protocols for C-4 amination of 2,4,6,7-Tetrachloroquinazoline

Application Note: Regioselective C-4 Amination of 2,4,6,7-Tetrachloroquinazoline in Drug Discovery

Executive Summary & Strategic Context

The quinazoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core structure for kinase inhibitors, alpha-adrenergic blockers, and histamine receptor modulators[1]. Polyhalogenated quinazolines, specifically 2,4,6,7-tetrachloroquinazoline, offer a highly versatile starting point for complex drug synthesis.

The strategic advantage of 2,4,6,7-tetrachloroquinazoline lies in its distinct electronic topography. The differential electrophilicity across its four chlorinated positions allows for sequential, highly regioselective functionalization. This application note details the theoretical framework and validated protocols for the initial, critical step: the regioselective Nucleophilic Aromatic Substitution (SNAr) at the C-4 position[2].

Mechanistic Rationale & Regioselectivity

Understanding the causality behind the reaction conditions is paramount for process optimization. In the quinazoline ring system, the pyrimidine nitrogens (N1 and N3) exert a strong electron-withdrawing effect, rendering the C-2 and C-4 positions highly electrophilic compared to the aryl chlorides at C-6 and C-7[3].

However, substitution does not occur randomly between C-2 and C-4. The C-4 position is significantly more reactive. When a nucleophile attacks C-4, the resulting anionic intermediate (Meisenheimer complex) is highly stabilized by the adjacent nitrogen atoms and the fused benzene ring. Consequently, initial amination proceeds with excellent yield and selectivity at C-4 under mild conditions, whereas substitution at C-2 requires significantly higher temperatures and prolonged reaction times[2].

Caption: Electronic differentiation and functionalization logic of 2,4,6,7-Tetrachloroquinazoline.

Experimental Design & Condition Optimization

To ensure a self-validating protocol, it is critical to select conditions that maximize C-4 conversion while completely suppressing C-2 over-amination. The choice of base and temperature dictates this balance. N,N-Diisopropylethylamine (DIPEA) is preferred over stronger inorganic bases to maintain homogeneity and prevent side reactions[4].

Table 1: Optimization of C-4 Amination Conditions

Solvent	Base (Equiv)	Temperature	Time	C-4 Yield (%)	C-2/C-4 Bis-amination (%)
DMF	K₂CO₃ (2.5)	80 °C	2 h	45%	38% (Poor Selectivity)
THF	TEA (2.0)	60 °C	4 h	72%	12%
DCM	DIPEA (2.1)	25 °C (RT)	8 h	89%	< 2%
DCM	DIPEA (2.1)	0 °C to RT	3 h	> 95%	Not Detected

Data Summary: Lower temperatures and non-nucleophilic organic bases in aprotic solvents (DCM) provide the highest regiochemical fidelity for C-4 mono-amination.

Detailed Protocol: Regioselective C-4 Amination

This methodology is adapted from validated procedures used in the synthesis of potent human Histamine H4 Receptor inverse agonists and other quinazoline-based therapeutics[2][4].

Reagents & Materials:

• 2,4,6,7-Tetrachloroquinazoline (1.0 equivalent, limiting reagent)

• Amine nucleophile (e.g., aliphatic primary/secondary amine) (1.05 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.1 equivalents)

• Anhydrous Dichloromethane (DCM) (10 mL per mmol of substrate)

• Brine, Anhydrous Na₂SO₄, Silica gel (for chromatography)

Step-by-Step Methodology:

• Preparation of the Electrophile Solution: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere. Charge the flask with 2,4,6,7-tetrachloroquinazoline (1.0 eq) and anhydrous DCM.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Causality: Initiating the reaction at 0 °C completely suppresses the kinetic pathway leading to C-2 substitution.

• Base Addition: Add DIPEA (2.1 eq) to the stirring solution via a syringe. Causality: DIPEA acts as an acid scavenger to neutralize the HCl generated during the SNAr process, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

• Nucleophile Addition: Dissolve the amine nucleophile (1.05 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Reaction Progression: Maintain the reaction at 0 °C for 30 minutes, then remove the ice bath and allow the mixture to slowly warm to room temperature (20–25 °C). Stir for an additional 2.5 hours.

• In-Process Monitoring: Monitor the reaction via TLC (Hexanes:Ethyl Acetate) or LC-MS. The starting material should be fully consumed, yielding a single, more polar spot corresponding to the 4-amino-2,6,7-trichloroquinazoline intermediate.

• Quenching and Workup: Quench the reaction by adding saturated aqueous NH₄Cl. Transfer to a separatory funnel and extract the aqueous layer with DCM (3 × 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to afford the pure C-4 aminated product.

Analytical Validation

To confirm exclusive C-4 substitution, researchers must rely on analytical techniques:

• ¹³C NMR Spectroscopy: The C-4 carbon in the starting material typically resonates downfield (approx. 160-165 ppm). Upon amination, a distinct chemical shift change occurs. The C-2 carbon (approx. 155 ppm) should remain largely unperturbed if regioselectivity is maintained.

• X-Ray Crystallography: For definitive structural proof of novel derivatives, growing single crystals of the product provides absolute confirmation of the regiochemistry.

References

• Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline Source: PubMed Central (PMC) / NIH URL:[Link]

• Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection Source: PubMed Central (PMC) / NIH URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 2,4,6,7-Tetrachloroquinazoline as a Privileged Scaffold in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Regioselective Functionalization, and Experimental Protocols

Executive Summary

In modern drug discovery, the quinazoline heterocycle is a "privileged structure," forming the core of numerous FDA-approved kinase inhibitors and emerging receptor modulators. 2,4,6,7-Tetrachloroquinazoline (CAS: 1219456-89-9) is a highly versatile, multi-halogenated intermediate[1]. Its value lies in the differential electronic environments of its four chlorine atoms, which allow for highly predictable, sequential, and regioselective functionalization. This application note details the mechanistic logic and validated protocols for utilizing 2,4,6,7-tetrachloroquinazoline in the synthesis of highly potent human histamine H4 receptor (H4R) inverse agonists and related biologically active compounds[2].

Chemical Profile & Mechanistic Rationale

• Molecular Formula: C₈H₂Cl₄N₂

• Molecular Weight: 267.93 g/mol [1]

• SMILES: ClC1=CC2=NC(Cl)=NC(Cl)=C2C=C1Cl[1]

The synthetic utility of 2,4,6,7-tetrachloroquinazoline is dictated by the inherent electron deficiency of the pyrimidine ring. The nitrogen atoms at positions 1 and 3 exert strong inductive and resonance electron-withdrawing effects, highly activating the C2 and C4 positions toward Nucleophilic Aromatic Substitution (SNAr) .

The Causality of Regioselectivity: The C4 position is significantly more electrophilic than the C2 position. This is because an SNAr attack at C4 forms a Meisenheimer complex that is stabilized by both the N1 and N3 atoms (para- and ortho-like relationships, respectively). Consequently, a nucleophile will exclusively attack the C4 chlorine at low temperatures (0 °C to 25 °C). Once the C4 position is substituted with an electron-donating group (such as an amine), the entire quinazoline ring becomes more electron-rich. This electronic deactivation raises the activation energy for the subsequent SNAr at the C2 position, necessitating harsh conditions (80 °C–120 °C) for the second substitution[2]. The C6 and C7 chlorines remain inert under standard SNAr conditions, serving as lipophilic anchors for target binding or handles for late-stage transition-metal catalysis[3].

Regioselective Functionalization Strategy

Fig 1: Regioselective SNAr workflow of 2,4,6,7-Tetrachloroquinazoline based on electrophilicity.

Application: Histamine H4 Receptor (H4R) Inverse Agonists

A landmark application of this scaffold is the synthesis of quinazoline sulfonamides, which act as highly potent inverse agonists at the human histamine H4 receptor—a key target for allergic and inflammatory diseases[2]. By leveraging the regioselectivity of 2,4,6,7-tetrachloroquinazoline, researchers successfully installed an N-ethylaminosulfonamide moiety at the C4 position and a 4-methylpiperazine group at the C2 position. This specific orientation probes a distinct H4R binding pocket, resulting in single-digit nanomolar affinities and excellent in vivo anti-inflammatory activity[2].

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the pharmacological impact of sequential SNAr substitutions on the 2,4,6,7-tetrachloroquinazoline core, highlighting the critical nature of the basic nitrogen in the sulfonamide moiety for H4R binding[2].

Compound ID	C4 Substituent	C2 Substituent	H4R Affinity (pKi ± SEM)	Pharmacological Observation
Compound 54	N-phenylethanesulfonamide	4-methylpiperazin-1-yl	8.31 ± 0.10	Potent inverse agonist; high anti-inflammatory activity in vivo.
Compound 58	aminoethanesulfonamide	4-methylpiperazin-1-yl	8.35 ± 0.08	Highest affinity observed; unsubstituted sulfonamide is optimal.
Compound 57	N-methylethanesulfonamide	4-methylpiperazin-1-yl	Significantly Decreased	Loss of basic nitrogen interaction disrupts H4R binding pocket fit.

Validated Experimental Protocols

As a self-validating system, the following protocols are designed with built-in causality to ensure high yield and strict regiocontrol.

Protocol A: Synthesis of 2,4,6,7-Tetrachloroquinazoline[2][3]

• Objective: Convert 6,7-dichloroquinazolin-2,4(1H,3H)-dione to the tetrachloro intermediate.

• Causality Check: N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic proton scavenger. It shifts the tautomeric equilibrium of the starting dione toward the reactive lactim (enol) form, allowing Phosphorus oxychloride (POCl₃) to efficiently chlorinate the C2 and C4 positions.

• Setup: In a dry, round-bottom flask under inert atmosphere, suspend 6,7-dichloroquinazolin-2,4(1H,3H)-dione (800 mg, 3.46 mmol) in POCl₃ (4.0 mL).

• Base Addition: Slowly add DIPEA (1.23 mL, 7.27 mmol) dropwise at room temperature. Note: Exothermic reaction; control addition rate.

• Reflux: Heat the reaction mixture to reflux (approx. 105 °C) for 3 hours. Monitor via LC-MS until the dione mass disappears.

• Quench & Extraction: Cool the mixture to room temperature and cautiously pour it over crushed ice with vigorous stirring. Critical Step: The ice quench must be rapid to prevent the hydrolysis of the newly formed C-Cl bonds back to the dione. Extract the aqueous mixture with Dichloromethane (DCM).

• Purification: Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield 2,4,6,7-tetrachloroquinazoline (Compound 45).

Protocol B: Regioselective C4-Amination (First SNAr)[2]

• Objective: Install the primary amine (e.g., aminoethanesulfonamide) exclusively at the C4 position.

• Causality Check: Strict temperature control (0 °C) ensures that the kinetic product (C4 substitution) is formed exclusively, preventing thermodynamic equilibration or competitive attack at the less reactive C2 position.

• Setup: Dissolve 2,4,6,7-tetrachloroquinazoline (1.0 eq) in anhydrous Tetrahydrofuran (THF) or DCM and cool to 0 °C in an ice bath.

• Reagent Addition: Add Triethylamine (TEA, 1.5 eq) followed by the dropwise addition of the primary amine (1.05 eq).

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature.

• Validation: Analyze via TLC. The starting material should be completely consumed, yielding a single new spot (the mono-substituted C4-intermediate).

• Workup: Concentrate the solvent, partition between Ethyl Acetate and water, wash with brine, dry, and purify via flash chromatography.

Protocol C: C2-Amination (Second SNAr)[2]

• Objective: Install a secondary amine (e.g., 4-methylpiperazine) at the deactivated C2 position.

• Causality Check: Because the C4-amine donates electron density into the pyrimidine ring, the C2-chlorine is highly deactivated. High-boiling polar aprotic solvents and elevated temperatures are mandatory to overcome the SNAr activation energy barrier.

• Setup: Dissolve the C4-aminated intermediate (1.0 eq) in N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF).

• Reagent Addition: Add Potassium Carbonate (K₂CO₃, 2.0 eq) and 4-methylpiperazine (3.0 eq). Note: Excess amine drives the sluggish reaction to completion.

• Reaction: Heat the mixture to 100 °C – 120 °C for 12–18 hours.

• Workup: Cool to room temperature, dilute with water to precipitate the product, filter, and purify via preparative HPLC to yield the final H4R inverse agonist.

References

• [2] Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry, 2010, 53(6), 2390-2400. URL: [Link]

• [3] European Patent Office. "Quinazolines and related heterocyclic compounds and their therapeutic use." EP2077263 A1, 2008. URL:

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4,6,7-Tetrachloroquinazoline

Welcome to the technical support center for the synthesis of 2,4,6,7-tetrachloroquinazoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis. While direct literature for this specific tetrachloro- derivative is sparse, this document compiles and extrapolates from established quinazoline synthesis protocols and troubleshooting for related polychlorinated heterocyclic compounds.

I. Overview of Synthetic Strategy

The most plausible synthetic route to 2,4,6,7-tetrachloroquinazoline involves a two-stage process: first, the formation of a dichlorinated quinazolinone core, followed by a subsequent chlorination to yield the final product.

dot

Caption: Proposed synthetic pathway for 2,4,6,7-tetrachloroquinazoline.

II. Troubleshooting and Yield Improvement

This section addresses common issues encountered during the synthesis, presented in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My initial cyclization to form 6,7-dichloro-4(3H)-quinazolinone is resulting in a low yield. What are the likely causes?

A1: Low yields in the formation of the quinazolinone ring are often traced back to several key factors:

• Incomplete Reaction: The cyclization may require forcing conditions. Ensure the reaction is heated appropriately and for a sufficient duration. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the optimal reaction time.[1][2]

• Suboptimal Temperature: High temperatures can sometimes lead to decomposition, while low temperatures may result in an incomplete reaction.[3] An optimal temperature range should be determined experimentally. Microwave-assisted synthesis can sometimes offer better temperature control and shorten reaction times, potentially improving yields.[3][4]

• Purity of Starting Materials: Impurities in the 3,4-dichloroanthranilic acid or the cyclizing agent (e.g., formamide, urea) can interfere with the reaction.[2]

• Moisture: The presence of water can be detrimental to cyclization reactions that proceed via dehydration. Ensure all glassware is thoroughly dried and use anhydrous solvents if necessary.[2]

Q2: I am observing significant byproduct formation during the final chlorination step. How can these be minimized?

A2: The chlorination of the quinazolinone ring is a critical step where side reactions can significantly impact the final yield and purity.

• Over-chlorination: While the goal is tetrachlorination, harsh conditions can lead to undesired side products. The reaction temperature and time should be carefully controlled.

• Incomplete Chlorination: Conversely, if the reaction is not driven to completion, a mixture of partially chlorinated quinazolines will be obtained, complicating purification.[5]

• Reagent Choice: Phosphorous oxychloride (POCl₃) is a common chlorinating agent for this type of transformation.[6][7][8] The use of a tertiary amine base, such as N,N-diethylaniline, can facilitate the reaction.[6] Other chlorinating agents like thionyl chloride (SOCl₂) could also be explored.[7]

• Reaction Intermediates: The reaction of quinazolinones with POCl₃ can proceed through phosphorylated intermediates. Controlling the temperature during the addition of POCl₃ can help manage the formation of these intermediates and lead to a cleaner reaction.[8]

Q3: The purification of the final 2,4,6,7-tetrachloroquinazoline product is challenging. What are the recommended purification techniques?

A3: The purification of polychlorinated heterocyclic compounds can be difficult due to their often-low solubility and high crystallinity.

• Recrystallization: This is often the most effective method for obtaining high-purity solid compounds.[1][9] Experiment with a range of solvents to find a system where the compound has good solubility at high temperatures and poor solubility at room or lower temperatures.[1][9] Common solvents to screen include ethanol, ethyl acetate, toluene, and hexane.[9]

• Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel can be employed. Due to the presence of nitrogen atoms, which can be basic, tailing of the product on the silica gel may be an issue.[10] In such cases, using a mobile phase containing a small amount of a basic modifier like triethylamine can be beneficial.[11] Alternatively, using neutral or basic alumina as the stationary phase can mitigate this issue.[10]

• "Oiling Out": If the compound "oils out" during recrystallization, it may be due to the melting point of the compound being lower than the boiling point of the solvent, or the presence of impurities.[9] In this case, re-dissolving the oil in more hot solvent and allowing it to cool slowly can promote crystallization.[9]

Troubleshooting Workflow

Here is a logical workflow to troubleshoot low yield in the synthesis.

dot

Caption: A decision tree for troubleshooting low yields in 2,4,6,7-tetrachloroquinazoline synthesis.

III. Experimental Protocols

Protocol 1: Synthesis of 6,7-Dichloro-4(3H)-quinazolinone (General Method)

• Combine 3,4-dichloroanthranilic acid and an excess of formamide in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture to a temperature between 140-160 °C and maintain for 4-6 hours.[12]

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature, which should induce precipitation of the product.

• Pour the mixture into cold water and stir.

• Collect the solid product by vacuum filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Protocol 2: Chlorination of 6,7-Dichloro-4(3H)-quinazolinone (General Method)

• To a round-bottom flask, add the dried 6,7-dichloro-4(3H)-quinazolinone.

• Add an excess of phosphorous oxychloride (POCl₃), typically 5-10 equivalents.

• Optionally, add a catalytic amount of a tertiary amine base like N,N-diethylaniline.[6]

• Heat the mixture to reflux (around 110 °C) for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, carefully quench the excess POCl₃ by slowly pouring the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a base (e.g., sodium bicarbonate or ammonium hydroxide) until the product precipitates.

• Collect the crude product by vacuum filtration, wash thoroughly with water, and dry.

• Purify the crude 2,4,6,7-tetrachloroquinazoline by recrystallization or column chromatography.

IV. Data Presentation

Table 1: Common Solvents for Recrystallization of Chlorinated Heterocycles

Solvent	Polarity	Boiling Point (°C)	Notes
Hexane	Non-polar	69	Good for washing non-polar impurities.
Toluene	Non-polar	111	Can be effective for less polar compounds.
Ethyl Acetate	Polar aprotic	77	A versatile solvent for a range of polarities.
Ethanol	Polar protic	78	Often a good choice for recrystallization.
Isopropanol	Polar protic	82	Similar to ethanol, with a slightly higher boiling point.

Data compiled from general chemical knowledge and sources on purification.[9]

V. References

• Addressing side reactions in the synthesis of N-substituted quinazolinones - Benchchem. Available at:

• Liu, J., Yang, Y., & Li, L. (2017). Optimization of Synthesis Process of 4-Methylquinazoline. International Research Journal of Pure and Applied Chemistry, 14(3), 1-5. Available at: [Link]

• Troubleshooting common issues in the synthesis of heterocyclic compounds from 2-Aminopropanediamide. - Benchchem. Available at:

• Copper mediated one-pot synthesis of quinazolinones and exploration of piperazine linked quinazoline derivatives as anti-mycobacterial agents - PMC. Available at:

• "troubleshooting guide for the synthesis of heterocyclic compounds" - Benchchem. Available at:

• Troubleshooting common issues in the synthesis of N-heterocycles - Benchchem. Available at:

• Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection - PMC. Available at:

• Method Optimization for Synthesis of Trisubstitued Quinazoline Derivatives. Available at:

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - Frontiers. Available at:

• Synthesis of Quinazolin-4(3H)-ones via the Reaction of 2-Halobenzamides with Nitriles. Available at:

• Optimization of Reaction Conditions for the Synthesis of Quinazolin-4(3H)-one a - ResearchGate. Available at:

• Chlorination of 4(3H)-quinazolinone using triphenylphophine and trichloroisocyanuric acid[5]. - ResearchGate. Available at:

• 4(3H)-Quinazolinone Derivatives: Syntheses, Physical Properties, Chemical Reaction, and Biological Properties | IntechOpen. Available at:

• Quinazolinones, the Winning Horse in Drug Discovery - MDPI. Available at:

• POCl3 Chlorination of 4-Quinazolones | Request PDF - ResearchGate. Available at:

• CHEMISTRY OF THE QUINAZOLINE SERIES——Ⅰ.CHLORINATION OF QUINAZOLONE-4. Available at:

• 2,4-Dichloroquinazoline synthesis - ChemicalBook. Available at:

• Synthesis of quinazolines - Organic Chemistry Portal. Available at:

• Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives - MDPI. Available at:

• Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. Available at:

• CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative - Google Patents. Available at:

• Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. Available at:

• CN101475537A - Preparation of 2,4-dichloroquinazoline - Google Patents. Available at:

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at:

• Technical Support Center: Purification of Chlorinated Heterocyclic Compounds - Benchchem. Available at:

• Synthesis and evaluation of new 2,3- and 2,4-disubstituted quinazoline derivatives as potential antibacterial and antifungal - Der Pharma Chemica. Available at:

• THE SYNTHESIS OF PYRmms, QUINOLINES AND OTHER RELATED SYSTEMS BY THE VILSMEIER AND THE REVERSE VILSMEIER METHOD Otto Meth-Cohn C. Available at:

• Scheme 11 Synthesis of 2,4-dichloroquinazoline - ResearchGate. Available at:

• Facile Synthesis of 12‐Ketoquino [2,1‐b]Quinazolines via the Vilsmeier—Haack Reaction of 6‐Nitro‐2‐methyl‐3‐aryl‐4(3H)quinazolones. - Bhatti - 2005 - DOI. Available at:

• A Bifurcated Multicomponent Synthesis Approach to Polycyclic Quinazolinones - PMC. Available at:

• Quinazoline derivatives: synthesis and bioactivities - PMC. Available at:

• Radical Chlorination of Non-Resonant Heterobenzylic C–H Bonds and High-Throughput Diversification of Heterocycles - PMC. Available at:

• (PDF) A facile synthesis of quinazolinone derivatives through Vilsmeier intermediate. Available at:

• Chemistry and activity of quinazoline moiety: A systematic review study. Available at:

• Chemistry and activity of quinazoline moiety: A systematic review study - ResearchGate. Available at:

• A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides - PMC. Available at:

• Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity - MDPI. Available at:

• Purine and Related Compound Purification Strategies - Teledyne Labs. Available at:

• Natural Product Isolation (2) - Purification Techniques, An Overview. Available at:

• Heterobenzyl Chlorides as Linchpins for C–H Arylation via Sequential C–H Chlorination/Cross-Electrophile Coupling | ACS Catalysis - ACS Publications. Available at:

• • Chapter 24 – Amines and Heterocycles Solutions to Problems - NC State University Libraries. Available at:

Sources

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• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review [openmedicinalchemistryjournal.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Quinazolinones, the Winning Horse in Drug Discovery [mdpi.com]
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• 12. journalirjpac.com [journalirjpac.com]

Technical Support Center: Troubleshooting Regioselectivity in Reactions of 2,4,6,7-Tetrachloroquinazoline

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2,4,6,7-Tetrachloroquinazoline. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions to address challenges related to regioselectivity in your experiments. As Senior Application Scientists, we understand the nuances of working with polyhalogenated heterocycles and have compiled this resource based on established literature and practical laboratory experience.

Understanding the Core Challenge: The Reactivity of 2,4,6,7-Tetrachloroquinazoline

2,4,6,7-Tetrachloroquinazoline is a highly functionalized scaffold crucial in the synthesis of a wide array of biologically active compounds, including kinase inhibitors and anticancer agents.[1] The primary challenge in its synthetic application lies in controlling the regioselectivity of nucleophilic aromatic substitution (SNAr) reactions at the C2 and C4 positions. The chlorine atoms on the pyrimidine ring (C2 and C4) are significantly more reactive than those on the benzene ring (C6 and C7) towards nucleophiles.

The inherent electronic properties of the quinazoline ring system render the C4 position more electrophilic and thus more susceptible to nucleophilic attack than the C2 position.[2][3][4] This preferential reactivity forms the basis for selective monosubstitution under carefully controlled conditions. However, achieving this selectivity can be challenging, often leading to mixtures of products.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems you may encounter during your synthetic work.

Q1: I am getting a mixture of C4-monosubstituted and C2,C4-disubstituted products. How can I improve the selectivity for monosubstitution?

This is a common issue arising from the high reactivity of the starting material. To favor monosubstitution at the C4 position, it is crucial to control the reaction kinetics.

Causality: The substitution at the C4 position is the kinetically favored process.[5] The subsequent substitution at the less reactive C2 position typically requires more forcing conditions, such as higher temperatures or longer reaction times.[3][5][6] If you are observing disubstitution, your reaction conditions are likely too harsh.

Troubleshooting & Optimization:

• Temperature Control: Perform the reaction at a lower temperature. For many amination reactions, starting at 0-5 °C and slowly warming to room temperature is sufficient for selective C4 substitution.[3][5]

• Stoichiometry: Use a stoichiometric amount (1.0 to 1.1 equivalents) of your nucleophile. An excess of the nucleophile will drive the reaction towards disubstitution.

• Reaction Time: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed to prevent the formation of the disubstituted product.

• Base Selection: Use a mild, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (Et₃N) to neutralize the HCl generated during the reaction.[7] Stronger bases can promote side reactions.

Q2: My reaction is sluggish, and upon forcing conditions (e.g., heating), I observe a complex mixture of products, including the C2-substituted isomer. How can I drive the reaction to completion while maintaining C4 selectivity?

A sluggish reaction often indicates a less reactive nucleophile or suboptimal reaction conditions. Increasing the temperature can lead to a loss of regioselectivity.

Causality: While the C4 position is more electrophilic, the energy barrier for substitution at the C2 position can be overcome with increased thermal energy, leading to the formation of the undesired C2-substituted isomer.[5]

Troubleshooting & Optimization:

• Solvent Choice: Polar aprotic solvents like dioxane, tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are generally effective for SNAr reactions.[7] For particularly unreactive nucleophiles, consider using a solvent mixture or exploring microwave-assisted synthesis, which can accelerate the reaction at lower bulk temperatures.[7]

• Catalysis: For certain cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), the choice of palladium catalyst and ligand is critical. These reactions offer an alternative to traditional SNAr and can provide high regioselectivity.[1][8][9]

• Nucleophile Reactivity: If possible, consider modifying the nucleophile to increase its reactivity. For example, using the corresponding alkoxide or a more electron-rich amine can enhance the reaction rate.

Q3: I am attempting a Suzuki-Miyaura coupling at the C4 position, but I am observing significant hydrolysis to the corresponding 2-chloro-4(3H)-quinazolinone. How can this be prevented?

Hydrolysis is a common side reaction in palladium-catalyzed cross-coupling reactions of 2,4-dichloroquinazolines, particularly when aqueous bases are used.

Causality: The C4 position is highly susceptible to hydrolysis, especially under basic conditions.[5] The presence of water in the reaction mixture, often introduced with the base (e.g., aqueous Na₂CO₃ or K₂CO₃), leads to the formation of the quinazolinone byproduct.

Troubleshooting & Optimization:

• Anhydrous Conditions: Use anhydrous solvents and reagents. Ensure your glassware is thoroughly dried before use.

• Choice of Base: Employ a non-aqueous base such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). Alternatively, a weaker base that is less likely to promote hydrolysis can be effective.[5]

• Phase-Transfer Catalysis: In some cases, a phase-transfer catalyst can be used to facilitate the reaction in a biphasic system, minimizing contact between the substrate and the aqueous base.

Data Presentation: Reaction Condition Guidelines for Selective Substitution

The following table summarizes general reaction conditions to achieve selective substitution on the 2,4,6,7-tetrachloroquinazoline core.

Target Position	Reaction Type	Typical Nucleophile/Reagent	Solvent	Temperature	Base	Key Considerations
C4	SNAr	Amines, Thiols, Alkoxides	THF, Dioxane, Ethanol	0 °C to RT	DIPEA, Et₃N	Kinetically favored position. Use mild conditions.[3][5]
C2	SNAr	Amines, Thiols	Isopropanol, DMF	> 100 °C (Reflux)	DIPEA, Et₃N	Requires harsher conditions than C4 substitution.[3][5][6]
C4	Suzuki-Miyaura	Arylboronic acids	Dioxane/H₂O, Toluene	80-100 °C	K₂CO₃, Cs₂CO₃	Prone to hydrolysis. Consider anhydrous conditions.[5]
C2 & C4	Sequential Suzuki	Arylboronic acids	Dioxane, THF	Step 1 (C4): RT to 80 °C; Step 2 (C2): 80-120 °C	Varies	Sequential addition allows for differential functionalization.

Experimental Protocols

Protocol 1: General Procedure for Selective C4-Amination

This protocol provides a general guideline for the selective synthesis of 4-amino-2,6,7-trichloroquinazoline derivatives.

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4,6,7-tetrachloroquinazoline (1.0 eq) in a suitable anhydrous solvent (e.g., THF or dioxane).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reagents: To the cooled solution, add the amine nucleophile (1.05 eq) followed by the dropwise addition of a non-nucleophilic base such as DIPEA (1.5 eq).

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-6 hours).

• Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 2: General Procedure for C4-Suzuki-Miyaura Coupling

This protocol is a general guideline for the selective synthesis of 4-aryl-2,6,7-trichloroquinazoline derivatives.

• Preparation: To an oven-dried Schlenk flask, add 2,4,6,7-tetrachloroquinazoline (1.0 eq), the arylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₂CO₃, 2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Solvent Addition: Add a degassed solvent system (e.g., dioxane/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and dilute it with water and an organic solvent (e.g., ethyl acetate).

• Purification: Separate the organic layer, and extract the aqueous layer with the organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product can be purified by column chromatography.[5]

Mandatory Visualization

Troubleshooting Workflow for Regioselectivity

Caption: Decision workflow for troubleshooting common regioselectivity issues.

Frequently Asked Questions (FAQs)

Q: What is the theoretical basis for the higher reactivity of the C4 position? A: The higher reactivity of the C4 position is attributed to its greater electrophilicity. Density Functional Theory (DFT) calculations have shown that the carbon atom at the C4 position of the 2,4-dichloroquinazoline ring has a higher Lowest Unoccupied Molecular Orbital (LUMO) coefficient, making it more susceptible to nucleophilic attack.[2][4] This results in a lower activation energy for the SNAr reaction at this position.

Q: Can the regioselectivity be reversed to favor substitution at the C2 position first? A: Direct selective substitution at the C2 position in the presence of a C4-chloro group is challenging due to the inherent reactivity differences. However, a "temporary deactivation" strategy can be employed. This involves first reacting the C4 position with a group that can be easily removed later, such as a thioether. This deactivates the C4 position, allowing for subsequent regioselective functionalization at the C2 position. The C4 position can then be reactivated for further modification.[1]

Q: How can I unambiguously confirm the regiochemistry of my product? A: While ¹H and ¹³C NMR are standard characterization techniques, Nuclear Overhauser Effect (NOE) spectroscopy provides definitive proof of regiochemistry. For a C4-substituted product, an NOE enhancement will be observed between the protons of the substituent and the H5 proton of the quinazoline ring due to their spatial proximity.[10] In contrast, a C2-substituted product would not show this correlation.

Q: Are the chlorine atoms at C6 and C7 reactive towards nucleophiles? A: The chlorine atoms on the benzene ring (C6 and C7) are significantly less reactive towards nucleophilic aromatic substitution compared to those on the pyrimidine ring (C2 and C4). Their substitution typically requires metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig, under more forcing conditions.

References

• Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline - PMC. (n.d.).
• Technical Support Center: Optimizing Reaction Conditions for 4-Chloroquinazoline Derivatives - Benchchem. (n.d.).
• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC. (2024, December 20).
• Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives - MDPI. (2014, October 29).
• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. (2025, March 15).
• Synthesis of Heterocyclic Monoazo Disperse Dyes Derived from 4-Amino-2-chloro-6, 7-dimethoxyquinazoline - Science Alert. (2013, July 19).
• Proposed reaction mechanism for the reaction between 4-chloroquinazoline and hydrazine. - ResearchGate. (n.d.).
• Ring transformations involving chloroheterocycles. Part III. Reaction of 4-chloroquinazolines with hydrazines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.).
• Technical Support Center: Managing Regioselectivity in Electrophilic Aromatic Substitution - Benchchem. (n.d.).
• Quinazoline derivatives & pharmacological activities: a review - SciSpace. (n.d.).
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.).
• Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline - PubMed. (2010, March 1).
• Palladium-catalyzed Cross-coupling Reactions - Sigma-Aldrich. (n.d.).
• Technical Support Center: Reactions of 2,4-Dichloroquinazoline - Benchchem. (n.d.).
• CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline. (n.d.).
• CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (n.d.).
• Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.).
• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - MDPI. (2024, December 20).
• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - ResearchGate. (2024, December 12).
• Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium - PMC. (2024, March 28).
• Confirming Regioselectivity of Substitution on 2,4-dichloro-7-nitroquinazoline using NOE Spectroscopy - Benchchem. (n.d.).
• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. (n.d.).
• Regioselectivity in this heterocycle synthesis : r/OrganicChemistry - Reddit. (2024, October 29).
• Regioselectivity - Wikipedia. (n.d.).
• Chemoselectivity | Regioselectivity | Problem | Question | Solved | Solution | One Chemistry - YouTube. (2023, April 25).
• Regio- and Chemoselectivity: Orientation and Reactivity | Dalal Institute. (n.d.).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 9. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

Overcoming low solubility of 2,4,6,7-Tetrachloroquinazoline in polar solvents

Technical Support Center: 2,4,6,7-Tetrachloroquinazoline

Welcome to the technical support guide for 2,4,6,7-Tetrachloroquinazoline. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low solubility of this compound in polar solvent systems. This guide provides in-depth troubleshooting advice, detailed protocols, and scientific explanations to help you navigate these common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: Why does 2,4,6,7-Tetrachloroquinazoline exhibit such poor solubility in polar solvents like water or aqueous buffers?

A1: The limited solubility of 2,4,6,7-Tetrachloroquinazoline is a direct consequence of its molecular structure. Several key factors contribute to this issue:

• High Lipophilicity: The molecule is characterized by a high degree of chlorination on an aromatic quinazoline core. This structure results in a high LogP value (a measure of lipophilicity or "greasiness"), which is predicted to be 4.24.[1] Compounds with high LogP values are inherently hydrophobic and do not readily interact with polar water molecules.

• Rigid, Planar Structure: The fused heterocyclic ring system is rigid and planar.[2] This planarity promotes efficient packing in the solid state, leading to high crystal lattice energy. A significant amount of energy is required to break apart this stable crystal structure, a prerequisite for dissolution.

• Lack of Hydrogen Bond Donors: The molecule contains nitrogen atoms that can act as hydrogen bond acceptors, but it lacks hydrogen bond donors (like -OH or -NH groups).[1] This limits its ability to form the favorable hydrogen bonds with water that are essential for aqueous solubility.

Q2: What is the absolute first step I should take when my compound fails to dissolve in an aqueous buffer for an in vitro assay?

A2: The universally accepted first step is to prepare a concentrated stock solution in a water-miscible organic solvent.[2][3] Dimethyl sulfoxide (DMSO) is the most common and effective choice for this purpose due to its strong solubilizing power for a wide range of organic compounds.

The process involves dissolving the compound at a high concentration (e.g., 10-50 mM) in 100% anhydrous DMSO. Gentle warming (to 37°C) and ultrasonication can be used to facilitate dissolution.[2] This concentrated stock is then serially diluted into your aqueous assay buffer. It is critical to keep the final concentration of the organic solvent in the assay low (typically <1%, and often <0.1% v/v) to avoid solvent-induced artifacts in your biological system.

Q3: How does pH influence the solubility of 2,4,6,7-Tetrachloroquinazoline?

A3: The quinazoline scaffold contains two basic nitrogen atoms.[2] This makes the solubility of its derivatives, including 2,4,6,7-Tetrachloroquinazoline, pH-dependent. At a low (acidic) pH, these nitrogen atoms can become protonated, acquiring a positive charge. This ionization significantly increases the molecule's polarity and its ability to interact with water, thereby enhancing its aqueous solubility.[4][5] Conversely, at neutral or basic pH, the compound remains in its neutral, less soluble form. Therefore, adjusting the pH of your buffer to be more acidic can be a highly effective strategy, provided that the pH change does not compromise the compound's stability or the integrity of your experimental assay.[2]

Troubleshooting Guide: Common Solubility Issues

This section addresses specific problems you may encounter during your experiments and provides a logical workflow for resolving them.

Caption: Troubleshooting workflow for addressing solubility issues.

Q4: I prepared a 20 mM stock in DMSO, but the compound precipitates immediately when I dilute it into my PBS buffer (pH 7.4). What can I do?

A4: This is a very common phenomenon known as "precipitation upon dilution." It occurs because the compound is highly soluble in DMSO but not in the final DMSO/aqueous mixture. Here is a systematic approach to solve this:

• Lower the Final Concentration: The most straightforward solution is to reduce the final assay concentration to a level below the compound's thermodynamic solubility limit in the final solvent system.[2]

• Introduce a Co-solvent: A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system, making it more "hospitable" to lipophilic compounds.[6][7] Adding a small percentage (e.g., 1-5% v/v) of polyethylene glycol (PEG 400), propylene glycol, or ethanol to your aqueous buffer can significantly increase solubility.[2][8]

• Use Surfactants: Low concentrations (typically above the critical micelle concentration) of non-ionic surfactants like Polysorbate 80 (Tween® 80) or Pluronic® F-68 can be added to the buffer.[2] These molecules form micelles that encapsulate the hydrophobic compound, keeping it dispersed in the aqueous medium.[9][10]

Q5: The concentration I need for my experiment is higher than what I can achieve even with co-solvents. What are the next-level options?

A5: When simple methods are insufficient, more advanced formulation strategies are required. These techniques aim to alter the physical state of the compound to enhance its solubility and dissolution rate.

• Solid Dispersions: This is a powerful technique where the compound is molecularly dispersed within a hydrophilic polymer matrix (e.g., PVP, PEG).[11][12] This process breaks the compound's crystal lattice and presents it in a higher-energy, more soluble amorphous state.[13] The solvent evaporation method is a common way to prepare solid dispersions in a lab setting.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[8] They can encapsulate the lipophilic 2,4,6,7-Tetrachloroquinazoline molecule, forming an inclusion complex that has greatly improved aqueous solubility.[14] Hydroxypropyl-β-cyclodextrin (HPβCD) is a frequently used derivative for this purpose.

• Particle Size Reduction: By reducing the particle size of the compound, you increase its surface area-to-volume ratio, which can improve the dissolution rate according to the Noyes-Whitney equation.[14][15] Techniques like micronization or the creation of nanosuspensions can be employed, though they require specialized equipment.[16]

Caption: Micellar solubilization of a hydrophobic compound.

Data Summary & Recommended Starting Points

The following table summarizes the primary solubilization strategies. For 2,4,6,7-Tetrachloroquinazoline, a combination of these techniques may be necessary.

Strategy	Mechanism of Action	Typical Concentration	Advantages	Disadvantages
Organic Solvent (DMSO)	Provides a non-polar environment for initial dissolution.	Stock: >10 mM	Simple and effective for creating stock solutions.	Can be toxic to cells; precipitation upon dilution.
Co-solvents (PEG 400, Ethanol)	Reduces the polarity of the aqueous medium, increasing solute capacity.[15]	1-10% (v/v)	Easy to implement and effective for moderate solubility increases.	Can affect biological assay performance at higher concentrations.
pH Adjustment (Acidic)	Ionizes the basic nitrogen atoms on the quinazoline ring, increasing polarity.[2][4]	pH < 5	Can produce a dramatic increase in solubility.	May not be compatible with biological assays or compound stability.
Surfactants (Tween® 80)	Form micelles that encapsulate the hydrophobic drug molecule.[2][9]	0.01-0.1% (w/v)	Effective at low concentrations; can prevent precipitation.	Can interfere with certain assays (e.g., membrane protein studies).
Cyclodextrins (HPβCD)	Forms an inclusion complex, masking the hydrophobic drug from water.[8]	1-10% (w/v)	High solubilization capacity; generally low toxicity.	Can be expensive; may alter drug pharmacology.
Solid Dispersion (PVP K30)	Disperses the drug at a molecular level in a hydrophilic polymer matrix.[12][13]	1:1 to 1:10 (Drug:Polymer)	Significant increase in dissolution and apparent solubility.	Requires additional formulation steps (e.g., solvent evaporation).

Experimental Protocols

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol is the gold standard for determining the thermodynamic solubility of a compound in a specific medium.[17]

• Preparation: Add an excess amount of solid 2,4,6,7-Tetrachloroquinazoline to a glass vial. A visible amount of undissolved solid should remain at the bottom.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired aqueous buffer (e.g., PBS, pH 7.4).

• Equilibration: Seal the vial and place it on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Allow the mixture to equilibrate for 24-48 hours. For poorly soluble compounds, reaching equilibrium can be slow.[17]

• Separation: After equilibration, separate the undissolved solid from the saturated solution. This is a critical step. Centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes).

• Sampling: Carefully remove an aliquot of the clear supernatant without disturbing the solid pellet.

• Quantification: Dilute the supernatant with a suitable solvent (e.g., acetonitrile/water) to bring the concentration into the linear range of a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Calculation: Determine the concentration of the diluted sample and use the dilution factor to back-calculate the equilibrium solubility in the original buffer. Express the result in µg/mL or µM.

Protocol 2: Preparation of a Solid Dispersion (Solvent Evaporation Method)

This protocol creates a solid dispersion, which can be dissolved in an aqueous buffer for experiments.

• Component Selection: Choose a drug-to-polymer ratio (e.g., 1:5 by weight of 2,4,6,7-Tetrachloroquinazoline to PVP K30). Select a volatile organic solvent that dissolves both the compound and the polymer (e.g., methanol or a dichloromethane/methanol mixture).

• Dissolution: In a round-bottom flask, accurately weigh and dissolve both the compound and the polymer in the chosen solvent. Swirl gently until a clear solution is formed.[2][12]

• Solvent Removal: Attach the flask to a rotary evaporator. Remove the solvent under reduced pressure at a controlled temperature (e.g., 40°C). Continue until a thin, dry film of the drug-polymer mixture is formed on the flask wall.[2]

• Final Drying: Place the flask under high vacuum for several hours to remove any residual solvent.

• Collection: Scrape the solid dispersion from the flask. The resulting powder can be weighed and dissolved directly into your aqueous buffer for use in experiments. The dissolution should be significantly faster and result in a higher achievable concentration compared to the crystalline compound.

References

• Int J Pharm Chem Anal. Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]

• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (2012). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Al-kassas, R., Al-kassas, R., & Al-kassas, R. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceuticals, 15(11), 1347. [Link]

• Derle, D. V., and Sagar, B.S.H. Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. [Link]

• Mishra, A., and Kumar, A. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics, 13(3), 116-124. [Link]

• Protheragen. Solubilizer Excipients. Protheragen. [Link]

• González-Gaitano, G., and Tardajos, G. (2021). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate. [Link]

• ResearchGate. How to resolve solubility issue regarding 13C NMR for heterocyclic compounds, if compound is insoluble in DMSO-d6 at higher concentration? ResearchGate. [Link]

• PubChem. 2,4,6-Trichloroquinazoline. National Center for Biotechnology Information. [Link]

• Fülöp, V., et al. (2023). Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI. [Link]

• Drug Development & Delivery. (2015). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. [Link]

• González-Gaitano, G., & Tardajos, G. (2021). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Molecules, 26(2), 296. [Link]

• CD Formulation. Solubilizer Excipients. CD Formulation. [Link]

• Pawar, J. N., and Fule, R. (2017). Solubility Enhancement of Synthesized Quinazolinone Derivative by Solid Dispersion Technique. ResearchGate. [Link]

• NextSDS. 2,4-DICHLORO-1,2,3,4-TETRAHYDRO-6,7-DIMETHYLQUINAZOLINE - Chemical Substance Information. NextSDS. [Link]

• Doke, V.V., et al. (2020). SOLUBILITY ENHANCEMENT TECHNIQUES FOR POORLY SOLUBLE DRUGS BY USING CO-SOLVENCY AND ANTI-SOLVENT METHOD: A REVIEW. World Journal of Pharmaceutical Research. [Link]

• Zhang, H., et al. (2017). Quinazoline derivatives: synthesis and bioactivities. RSC Advances, 7(85), 53735-53766. [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. Taylor & Francis. [Link]

• Pharmaceutical Technology. (2015). Solving Poor Solubility to Unlock a Drug's Potential. Pharmaceutical Technology. [Link]

• Human Journals. (2025). Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability. International Journal of Pharmacy and Pharmaceutical Research. [Link]

• PubChem. 2,4,6-Trichloroaniline. National Center for Biotechnology Information. [Link]

• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Organic Chemistry Data. [Link]

• Sadek, P. (2002). Solvent Miscibility and Viscosity Chart. Wiley-Interscience. [Link]

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Technical Support Center: Synthesis and Derivatization of 2,4,6,7-Tetrachloroquinazoline

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 2,4,6,7-tetrachloroquinazoline and its derivatives. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of your experiments, minimize side reactions and byproducts, and ultimately, achieve higher yields and purity. This guide is structured in a question-and-answer format to directly address the specific challenges you may encounter.

Section 1: Synthesis of the 2,4,6,7-Tetrachloroquinazoline Core

The synthesis of the 2,4,6,7-tetrachloroquinazoline core typically involves the chlorination of a corresponding quinazolinone precursor. This step is critical and often a source of impurities if not properly controlled.

Frequently Asked Questions & Troubleshooting

Q1: My chlorination of 6,7-dichloro-2,4(1H,3H)-quinazolinedione with phosphorus oxychloride (POCl₃) is incomplete, resulting in a mixture of mono- and di-chloro products. How can I drive the reaction to completion?

A1: This is a common issue stemming from the multi-stage nature of the POCl₃ chlorination reaction. The reaction proceeds through phosphorylated intermediates, and insufficient activation or reaction time can lead to incomplete conversion.[1][2]

Root Cause Analysis:

• Insufficient Reagent: A minimum of one molar equivalent of POCl₃ is required for efficient conversion of the phosphorylated intermediates to the final chlorinated product.[1]

• Low Reaction Temperature: The conversion of phosphorylated intermediates to the chloroquinazoline requires heating, typically in the range of 70-90°C.[1]

• Presence of Moisture: Any moisture in the starting quinazolinone will react with POCl₃, reducing its effective concentration and generating phosphoric acid byproducts that can complicate the reaction and work-up.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Dry your starting 6,7-dichloro-2,4(1H,3H)-quinazolinedione thoroughly in a vacuum oven before use. Use freshly distilled POCl₃ and ensure all glassware is flame-dried.

• Optimize Reagent Stoichiometry: Use a significant excess of POCl₃ (at least 5-10 equivalents) to act as both the chlorinating agent and the solvent.

• Stepwise Temperature Control:

  • Initially, suspend the quinazolinone in POCl₃ at room temperature and stir for 40-60 minutes to allow for the formation of the POCl₃ complex.

  • Slowly add a tertiary amine base (e.g., N,N-diisopropylethylamine) at a controlled rate to manage any exotherm.

  • After the addition of the base, gradually heat the reaction mixture to reflux (around 110-120°C) and maintain for 4-6 hours.[3]

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material and intermediates.

Q2: I am observing a significant amount of dark, tar-like material in my chlorination reaction. What is causing this and how can I prevent it?

A2: The formation of tar-like substances is often due to decomposition at high temperatures or the presence of impurities that can polymerize under the harsh reaction conditions.

Root Cause Analysis:

• Excessive Heating: Prolonged heating at very high temperatures can lead to the degradation of the quinazoline ring.

• Acid-Catalyzed Polymerization: Residual acidic impurities in the starting material can catalyze polymerization reactions.

Troubleshooting Protocol:

• Purify the Starting Material: Ensure your 6,7-dichloro-2,4(1H,3H)-quinazolinedione is of high purity before proceeding with the chlorination. Recrystallization is an effective purification method.[4]

• Control the Reaction Temperature: While heating is necessary, avoid excessively high temperatures. Use an oil bath with a temperature controller to maintain a consistent temperature.

• Minimize Reaction Time: Monitor the reaction closely by TLC or HPLC and stop the reaction as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.

• Alternative Chlorinating Agents: If the issue persists, consider using a milder chlorinating agent system, such as SOCl₂ with a catalytic amount of DMF, although this may require optimization for your specific substrate.

Section 2: Nucleophilic Substitution Reactions on the 2,4,6,7-Tetrachloroquinazoline Core

The derivatization of 2,4,6,7-tetrachloroquinazoline typically involves nucleophilic aromatic substitution (SNAr) at the C2 and C4 positions. Understanding the regioselectivity and potential side reactions is key to successful synthesis.

Frequently Asked Questions & Troubleshooting

Q1: I am trying to perform a mono-amination on 2,4,6,7-tetrachloroquinazoline. Which position is more reactive, and how can I selectively substitute only one chlorine atom?

A1: The C4 position of the quinazoline ring is significantly more electrophilic and therefore more susceptible to nucleophilic attack than the C2 position.[5][6][7][8][9] This inherent regioselectivity can be exploited to achieve mono-substitution.

Causality of Regioselectivity:

• Electronic Effects: Density Functional Theory (DFT) calculations have shown that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient on the C4 carbon, making it the preferred site for nucleophilic attack.[5][7][9]

• Resonance Stabilization: The intermediate formed upon nucleophilic attack at C4 is better stabilized by resonance.[8]

Protocol for Selective Mono-amination at C4:

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the amine nucleophile.

• Mild Reaction Conditions: Conduct the reaction at low to ambient temperatures (0°C to room temperature).

• Choice of Solvent: Aprotic solvents like ethanol, isopropanol, or THF are suitable.

• Inclusion of a Base: Add a non-nucleophilic organic base such as triethylamine or diisopropylethylamine (1.5 equivalents) to neutralize the HCl generated during the reaction.[6]

• Reaction Monitoring: Carefully monitor the reaction progress by TLC or LC-MS to stop the reaction once the starting material is consumed and before significant di-substitution occurs.

Q2: During the amination of 2,4,6,7-tetrachloroquinazoline, I am observing the formation of a significant amount of the corresponding quinazolinone as a byproduct. What is the cause of this hydrolysis?

A2: The formation of a quinazolinone byproduct is due to the hydrolysis of the chloroquinazoline, which can be catalyzed by either acidic or basic conditions, particularly in the presence of water. The C4 position is more prone to hydrolysis.

Root Cause Analysis:

• Presence of Water: Even trace amounts of water in the reaction solvent or reagents can lead to hydrolysis.

• Reaction with Hydroxide: If an aqueous base is used for workup, residual chloroquinazoline can be hydrolyzed.

• Elevated Temperatures: Higher reaction temperatures can accelerate the rate of hydrolysis.

Troubleshooting Protocol:

• Anhydrous Conditions: Use anhydrous solvents and ensure your amine and base are dry. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help.

• Non-Aqueous Workup: Quench the reaction with a non-aqueous method if possible. For example, the reaction mixture can be filtered to remove the amine hydrochloride salt, and the filtrate concentrated.

• Temperature Control: Perform the amination at the lowest temperature that allows for a reasonable reaction rate.

• Careful pH Control during Workup: If an aqueous workup is necessary, keep the solution pH neutral or slightly acidic to minimize base-catalyzed hydrolysis.

Q3: I am attempting a di-substitution on 2,4,6,7-tetrachloroquinazoline, but the reaction is sluggish and requires harsh conditions, leading to byproducts. How can I facilitate the second substitution at the C2 position?

A2: The C2 position is less reactive than the C4 position, and therefore requires more forcing conditions to undergo nucleophilic substitution.[8]

Strategies to Promote Di-substitution:

• Increased Temperature: The second substitution often requires higher temperatures, such as refluxing in a higher-boiling solvent like n-butanol or dioxane.

• Stronger Nucleophile/Base: Using a stronger nucleophile or a stronger base can help to drive the reaction to completion.

• Microwave Irradiation: Microwave-assisted synthesis can often significantly reduce reaction times and improve yields for sluggish reactions.

• Excess Nucleophile: Use a larger excess of the amine nucleophile (2.5-3.0 equivalents) to ensure complete reaction at both positions.

Q4: I am observing the formation of dimeric byproducts in my reaction mixture. What leads to their formation and how can I avoid them?

A4: Dimeric byproducts can form, for example, when a difunctional nucleophile, such as ethylenediamine, is used, which can bridge two quinazoline molecules.[10]

Mitigation Strategies:

• Control of Stoichiometry: Carefully control the stoichiometry of the reactants. Using a large excess of the difunctional nucleophile can favor the formation of the desired product over the dimer.

• High Dilution: Running the reaction at high dilution can reduce the probability of intermolecular reactions that lead to dimerization.

Section 3: Purification of 2,4,6,7-Tetrachloroquinazoline Derivatives

The purification of highly chlorinated heterocyclic compounds can be challenging due to their often-low solubility and similar polarities of the desired product and byproducts.

Frequently Asked Questions & Troubleshooting

Q1: What are the recommended methods for purifying crude 2,4,6,7-tetrachloroquinazoline and its derivatives?

A1: The most common and effective purification methods are recrystallization and column chromatography.

Purification Protocols:

• Recrystallization:

  • Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for quinazoline derivatives include ethanol, methanol, ethyl acetate, and toluene.

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If the solution is colored, you can add a small amount of activated charcoal. Hot filter the solution to remove any insoluble impurities. Allow the filtrate to cool slowly to induce crystallization. Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.[4]

• Column Chromatography:

  • Stationary Phase: Silica gel is the most commonly used stationary phase.

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is typically used. The optimal solvent system should be determined by TLC analysis.

  • Procedure: Prepare a slurry of silica gel in the chosen eluent and pack the column. Dissolve the crude product in a minimum amount of solvent and load it onto the column. Elute the column with the chosen solvent system, collecting fractions and monitoring them by TLC to isolate the pure product.

Q2: My chlorinated quinazoline derivative is poorly soluble in common organic solvents, making purification difficult. What can I do?

A2: Poor solubility is a common challenge with polychlorinated compounds.

Strategies for Poorly Soluble Compounds:

• Use of High-Boiling Point Solvents: For recrystallization, consider using higher-boiling point solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), followed by the addition of an anti-solvent (like water) to induce precipitation.

• Trituration: Suspending the crude solid in a solvent in which the impurities are soluble but the desired product is not, can be an effective purification method.

• Reverse-Phase Chromatography: If the compound is too non-polar for normal-phase chromatography, reverse-phase chromatography (e.g., with a C18 stationary phase) may provide better separation.

Visual Aids and Data

Experimental Workflow and Decision Making

The following diagrams illustrate key experimental workflows and decision-making processes for troubleshooting common issues.

Caption: Troubleshooting workflow for the chlorination reaction.

Caption: Troubleshooting workflow for amination reactions.

Quantitative Data Summary

Problem	Parameter to Modify	Recommended Range/Action	Expected Outcome
Incomplete Chlorination	POCl₃ Equivalents	5 - 15 eq.	Drive reaction to completion.
Temperature	110 - 120 °C	Increased reaction rate.
Reaction Time	4 - 8 hours	Ensure full conversion.
Mono-amination Selectivity	Nucleophile Equivalents	1.1 - 1.2 eq.	Favor mono-substitution.
Temperature	0 °C to RT	Minimize di-substitution.
Di-substitution Yield	Nucleophile Equivalents	2.5 - 3.0 eq.	Drive second substitution.
Temperature	Reflux (e.g., in n-butanol)	Overcome lower reactivity of C2.

References

• Barbosa, M. L. de C., Pinheiro, P. de S. M., da Conceição, R. A., Pires, J. R., Franco, L. S., Sant'Anna, C. M. R., Barreiro, E. J., & Lima, L. M. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(24), 6021. [Link]

• BenchChem. (2025). Confirming Regioselectivity of Substitution on 2,4-dichloro-7-nitroquinazoline using NOE Spectroscopy. BenchChem Technical Support Center.

• Barbosa, M. L. de C., Pinheiro, P. de S. M., da Conceição, R. A., Pires, J. R., Franco, L. S., Sant'Anna, C. M. R., Barreiro, E. J., & Lima, L. M. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PubMed. [Link]

• Gomaa, A.-M. A., & El-Din, A. S. B. (2022). A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. Molecules, 27(23), 8203. [Link]

• Arnott, E. A., Chan, L. C., Cox, B. G., Meyrick, B., & Phillips, A. (2011). POCl3 chlorination of 4-quinazolones. The Journal of Organic Chemistry, 76(6), 1653–1661. [Link]

• Hichri, S., & Abderrahim, R. (2014).

• Arnott, E. A., Chan, L. C., Cox, B. G., Meyrick, B., & Phillips, A. (2011). POCl3 chlorination of 4-quinazolones. Semantic Scholar. [Link]

• ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF? ResearchGate. [Link]

• Stack Exchange. (2021). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• Barbosa, M. L. de C., Pinheiro, P. de S. M., da Conceição, R. A., Pires, J. R., Franco, L. S., Sant'Anna, C. M. R., Barreiro, E. J., & Lima, L. M. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• ResearchGate. (2011). POCl3 Chlorination of 4-Quinazolones. ResearchGate. [Link]

• Chandrika, P. M., Yakaiah, T., Narsaiah, B., Sridhar, V., Venugopal, G., Rao, J. V., Kumar, K. P., Murthy, U. S. N., & Rao, A. R. R. (2009). Synthesis leading to novel 2,4,6-trisubstituted quinazoline derivatives, their antibacterial and cytotoxic activity against THP-1, HL-60 and A375 cell lines. Indian Journal of Chemistry, 48B(6), 840–847.

• Organic Chemistry Portal. (n.d.). Synthesis of quinazolines. Organic Chemistry Portal. [Link]

• MDPI. (2025). Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity. MDPI.
• Google Patents. (2001). WO2001068615A1 - Quinazoline synthesis.

• You, C., Wang, D., He, C., Zaman, M. K., Zhang, H., Wang, T., Yang, Z., Hu, L., & Li, Y. (2025). Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection. ACS Omega, 10(33), 38175–38181. [Link]

• ResearchGate. (n.d.). Purification of Organic Compounds by Recrystallization. ResearchGate. [Link]

• Google Patents. (2012). CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative.

• Kikelj, D., & Urleb, U. (2021). Synthesis and Antiproliferative Activity of 2,4,6,7-Tetrasubstituted-2H-pyrazolo[4,3-c]pyridines. Molecules, 26(22), 6825. [Link]

• Porcheddu, A., Giacomelli, G., & De Luca, L. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 65–89. [Link]

• Brinker, C. J., Keefer, K. D., Schaefer, D. W., & Ashley, C. S. (1982). Part H. Basic investigations on hydrolysis, condensation and densification H SOL-GEL TRANSITION IN SIMPLE SILICATES II. Journal of Non-Crystalline Solids, 48(1), 47–64. [Link]

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• Chen, J., Chen, L., Liao, S., Zheng, K., & Ji, L. (2009). A theoretical study on the hydrolysis process of two Keppler-type antitumor complexes [TzH][trans-RuCl4(Tz)2] and [2-NH2TzH][trans-RuCl4(2-NH2Tz)2]. Physical Chemistry Chemical Physics, 11(18), 3401–3410. [Link]

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HPLC mobile phase optimization for 2,4,6,7-Tetrachloroquinazoline analysis

Technical Support Center: HPLC Mobile Phase Optimization for 2,4,6,7-Tetrachloroquinazoline

Welcome to the Technical Support Center for the chromatographic analysis of 2,4,6,7-Tetrachloroquinazoline (CAS 1219456-89-9)[1]. This highly halogenated intermediate is critical in the synthesis of advanced therapeutics, including histamine H4 receptor inverse agonists[2] and kinase inhibitors such as erlotinib derivatives[3]. Due to its unique physicochemical properties—specifically its extreme hydrophobicity and altered basicity—standard quinazoline HPLC methods often fail, resulting in peak tailing, excessive retention, or poor resolution.

This portal provides application-driven troubleshooting, mechanistic explanations, and self-validating protocols to optimize your mobile phase for reverse-phase HPLC (RP-HPLC).

Interactive Troubleshooting FAQs

Q1: Why does 2,4,6,7-Tetrachloroquinazoline exhibit excessive retention times and band broadening on a standard C18 column? Causality: The substitution of four chlorine atoms onto the quinazoline core significantly increases the molecule's lipophilicity (logP)[2][4]. In reverse-phase chromatography, highly lipophilic analytes partition strongly into the hydrophobic stationary phase. If the mobile phase lacks sufficient elution strength, the analyte diffuses slowly through the column, leading to long retention times and band broadening. Solution: Transition from an isocratic method to a steep gradient elution[5]. Start with a moderate organic concentration (e.g., 40%) to focus the analyte at the column head, then rapidly ramp to 95% organic modifier to forcefully elute the compound and maintain a sharp peak shape[6].

Q2: I am observing peak tailing. Aren't the nitrogens in 2,4,6,7-Tetrachloroquinazoline non-basic due to the electron-withdrawing chlorines? Causality: While it is true that the four electronegative chlorine atoms pull electron density away from the quinazoline ring, reducing the basicity of the N1 and N3 nitrogens, they do not render the molecule completely inert. Peak tailing in RP-HPLC is primarily driven by secondary interactions between these weakly basic nitrogen atoms and un-endcapped, ionized residual silanol groups (Si-O⁻) on the silica backbone of the column[7]. Solution: You must suppress the ionization of these silanol groups. Adjust the aqueous portion of your mobile phase to an acidic pH (2.5–3.5) using 0.1% Formic Acid or Trifluoroacetic Acid (TFA)[7][8]. At this pH, silanols are fully protonated (Si-OH), neutralizing their charge and eliminating the ion-exchange mechanism that causes tailing.

Q3: Should I use Methanol or Acetonitrile as my organic modifier? Causality: Acetonitrile (ACN) is strictly preferred for highly halogenated aromatics. ACN is an aprotic solvent with lower viscosity than methanol, which significantly lessens system backpressure during high-flow gradient runs[6][9]. Furthermore, quinazoline derivatives are typically monitored at a UV wavelength of 254 nm[2][3]. Acetonitrile offers superior UV transparency at lower wavelengths compared to methanol, drastically reducing baseline noise and improving the Signal-to-Noise (S/N) ratio[6][9].

Visualizing the Optimization Logic

Figure 1: Systematic workflow for optimizing the HPLC mobile phase of halogenated quinazolines.

Quantitative Data Center

To facilitate rapid method development, the following tables summarize the quantitative parameters required for optimizing the mobile phase.

Table 1: Mobile Phase Additive Comparison for Quinazolines

Additive (0.1% v/v)	Aqueous pH	Volatility	UV Cutoff (nm)	Impact on 2,4,6,7-Tetrachloroquinazoline
Formic Acid (FA)	~2.7	High (LC-MS compatible)	210	Excellent starting point; suppresses most silanol activity[8].
Trifluoroacetic Acid (TFA)	~2.0	High	210	Strong ion-pairing agent; resolves severe tailing but suppresses MS signal.
Ammonium Acetate	~6.8	High	230	Not recommended; silanols remain ionized, leading to peak distortion[3].

Table 2: Recommended Gradient Program (Flow Rate: 1.0 mL/min)

Time (min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in ACN)	Elution Phase
0.0	60	40	Initial focusing on column head
2.0	60	40	Isocratic hold to stabilize baseline
10.0	5	95	Linear ramp to elute lipophilic analyte
14.0	5	95	High-organic wash to clear column
14.1	60	40	Return to initial conditions
20.0	60	40	Column re-equilibration

Self-Validating Experimental Protocol

This step-by-step methodology is designed as a closed-loop system. It includes built-in validation checkpoints to ensure the physical chemistry of the separation is functioning as intended before proceeding to sample analysis.

Phase 1: Preparation & System Priming

• Solvent Preparation: Prepare Mobile Phase A (0.1% Formic Acid in HPLC-grade Water) and Mobile Phase B (0.1% Formic Acid in HPLC-grade Acetonitrile)[8].

• Degassing: Filter both solvents through a 0.22 µm PTFE membrane and sonicate for 10 minutes to remove dissolved gases, preventing baseline spikes at 254 nm[9].

• Sample Diluent: Dissolve the 2,4,6,7-Tetrachloroquinazoline standard strictly in Mobile Phase B (Acetonitrile). Causality: Dissolving a highly hydrophobic sample in a highly aqueous diluent will cause immediate precipitation in the injector loop, leading to ghost peaks and clogged capillaries[7].

Phase 2: Chromatographic Execution 4. Column Installation: Install a base-deactivated C18 column (e.g., 4.6 x 150 mm, 5 µm)[3][8]. Set the column oven to 40°C to reduce mobile phase viscosity and improve mass transfer kinetics. 5. Equilibration: Pump the initial gradient conditions (40% B) through the column for at least 10 column volumes until the UV baseline at 254 nm is flat and pressure is stable. 6. Injection: Inject 5 µL of the standard solution (e.g., 100 µg/mL). Execute the gradient program detailed in Table 2.

Phase 3: The Self-Validation Checkpoint 7. System Suitability Test (SST): Perform 5 replicate injections of the standard. The method is considered successfully validated only if the following criteria are met:

• Retention Time RSD < 1.0%: Confirms the gradient pumps are delivering accurate solvent ratios and the column is fully equilibrated.

• Tailing Factor (Tf) = 0.95 to 1.20: Confirms that the 0.1% Formic Acid has successfully protonated the stationary phase silanols. If Tf > 1.20, the validation fails. You must abort the run, flush the system, and replace Formic Acid with the stronger ion-pairing agent, TFA.

References

• BLDpharm. "2,4,6,7-Tetrachloroquinazoline." bldpharm.de.
• Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists.
• ChemScene. "1219456-89-9 | 2,4,6,7-Tetrachloroquinazoline." chemscene.com.
• Benchchem. "Technical Support Center: Optimizing Mobile Phase Composition for HPLC of Quinolones." benchchem.com.
• Drawell.
• Mastelf. "Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance." mastelf.com.
• Benchchem. "Application Note: High-Performance Liquid Chromatography (HPLC)
• Sharma, U. D., et al. "Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography." Research Journal of Pharmacy and Technology.
• Karunakara, A. C., et al. "Detection and analysis of intermediates formed during the synthesis of erlotinib via quinazoline-thione route using HPLC.

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. (Quinazolines) | BLDpharm [bldpharm.de]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. rjptonline.org [rjptonline.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mastelf.com [mastelf.com]

Reference Data & Comparative Studies

Validating 2,4,6,7-Tetrachloroquinazoline Purity: A Comparative Guide to LC-MS Workflows

Introduction

2,4,6,7-Tetrachloroquinazoline is a highly reactive, critical intermediate utilized in the synthesis of diverse pharmaceutical agents, including potent human histamine H4 receptor inverse agonists[1] and various biologically active kinase inhibitors[2]. Because it possesses four electron-withdrawing chlorine atoms, the quinazoline core is highly susceptible to nucleophilic attack. While this reactivity is ideal for downstream synthesis, it poses a severe analytical challenge: the compound is prone to rapid hydrolysis in the presence of moisture, converting back into its precursor, 6,7-dichloroquinazolin-2,4(1H,3H)-dione, or forming mixed trichloro-hydroxy impurities.

Validating the purity of this intermediate requires an analytical system capable of distinguishing the target from closely related positional isomers (e.g., 2,4,5,7-tetrachloroquinazoline) and degradation products without inducing artificial degradation during the run.

Comparative Analysis of Analytical Modalities

Standard analytical techniques often fail to provide the full structural picture for highly halogenated aromatics. To establish a definitive analytical strategy, we must objectively compare the available modalities.

Table 1: Comparison of Analytical Modalities for Halogenated Quinazolines

Analytical Modality	Specificity for Isomers	Sensitivity (LOD)	Key Limitations	Verdict
HPLC-UV (254 nm)	Low	~0.1%	Cannot distinguish co-eluting haloisomers due to identical chromophores.	Routine bulk purity only; insufficient for structural validation.
GC-MS (EI)	Moderate	~10 ppm	Active C2/C4 chlorines cause thermal degradation and adsorption in the GC inlet.	Not recommended; yields artificially low purity readouts.
LC-MS (ESI+)	High	~50 ppm	Four chlorines severely deplete nitrogen electron density, leading to poor protonation.	Sub-optimal; high limits of detection.
LC-MS (APCI+)	High	~1 ppm	Requires strictly volatile buffers to prevent source fouling.	Gold Standard ; bypasses solution-phase pKa limitations.

Chromatographic Strategy: Causality & Column Chemistry

To overcome the limitations of standard methods, a tailored LC-APCI-MS approach is required. Every parameter in this workflow is chosen based on specific chemical causality:

• Ionization Causality (APCI over ESI): Atmospheric Pressure Chemical Ionization (APCI) in positive mode is selected because it relies on gas-phase ion-molecule reactions rather than solution-phase protonation. The extreme electron-withdrawing nature of the four chlorines renders the quinazoline nitrogens non-basic in solution. APCI's corona discharge forces proton transfer to the neutral tetrachloroquinazoline regardless of its low pKa.

• Stationary Phase Causality (Phenyl-Hexyl over C18): Standard C18 columns rely solely on hydrophobic interactions, which often fail to resolve halogenated positional isomers. A Phenyl-Hexyl stationary phase introduces π−π and dipole-dipole interactions. The electron-deficient tetrachloroquinazoline ring interacts strongly with the electron-rich phenyl phase of the column, amplifying subtle structural differences between isomers and ensuring baseline separation.

• Mobile Phase Causality: A volatile buffer of 0.4% (w/v) ammonium bicarbonate adjusted to pH 8.0 is utilized[1]. Acidic mobile phases (like 0.1% Formic Acid) can catalyze the hydrolysis of the labile C2/C4 chlorines during the chromatographic run. The slightly basic pH stabilizes the compound while remaining entirely MS-compatible.

Fig 1: Decision matrix for LC-MS method selection of halogenated quinazolines.

Self-Validating Experimental Protocol: LC-APCI-MS

A robust analytical protocol must prove its own validity during execution. The following workflow incorporates a System Suitability Test (SST) and isotopic fidelity checks to guarantee resolving power.

Fig 2: Synthesis and degradation pathways leading to common analytical impurities.

Step 1: Sample Preparation & System Suitability

• Diluent: Use strictly anhydrous LC-MS grade acetonitrile to prevent solvolysis of the sample prior to injection.

• SST Mixture: Prepare a resolution standard containing 10 µg/mL of 2,4,6,7-tetrachloroquinazoline and 1 µg/mL of 6,7-dichloroquinazolin-2,4(1H,3H)-dione (the primary starting material and hydrolysis product).

• Self-Validation Gate: Inject the SST mixture. The analytical run may only proceed if the chromatographic resolution ( Rs​ ) between the two peaks is ≥2.0 . This proves the system can definitively separate the API intermediate from its primary degradation product.

Step 2: Chromatographic Separation

• Column: Phenyl-Hexyl (100 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water (pH ~8.0).

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: 30% B to 90% B over 5.0 minutes, hold at 90% B for 2.0 minutes to flush highly retained hydrophobic impurities, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometric Detection

• Source: APCI Positive Mode (+).

• Corona Discharge: 4.0 µA.

• Probe Temperature: 400 °C (Elevated temperature is required to efficiently volatilize the low-polarity quinazoline).

• Detection Mode: Full Scan (m/z 200-400) combined with Selected Ion Monitoring (SIM) for the specific isotopic cluster.

Data Interpretation: Mastering the Halogen Isotopic Signature

The presence of four chlorine atoms creates a highly specific, mathematically verifiable isotopic cluster due to the natural abundance of 35Cl (~75%) and 37Cl (~25%). Automated mathematical filters based on these mass isotopic profiles are essential for confirming the identity of halogenated compounds and distinguishing them from background matrix[3].

For 2,4,6,7-tetrachloroquinazoline ( C8​H2​Cl4​N2​ ), the protonated molecule [M+H]+ is observed starting at m/z 266.9. The binomial expansion of the four chlorine atoms dictates the following theoretical distribution:

Table 2: Isotopic Abundance of C8​H2​Cl4​N2​ [M+H]+

Ion Designation	m/z [M+H]⁺	Relative Abundance	Diagnostic Utility
M (All ³⁵Cl)	266.9	~75%	Confirms intact quinazoline core
M+2 (One ³⁷Cl)	268.9	100% (Base Peak)	Primary quantification ion
M+4 (Two ³⁷Cl)	270.9	~50%	Validates Cl₄ presence
M+6 (Three ³⁷Cl)	272.9	~11%	Differentiates from Cl₃ (hydrolysis) impurities
M+8 (Four ³⁷Cl)	274.9	~1%	Isotopic closure check

Isotopic Fidelity Check (Self-Validation): The MS software must integrate the peaks for m/z 266.9, 268.9, and 270.9. The compound is only validated as pure 2,4,6,7-tetrachloroquinazoline if the experimental relative abundances match the theoretical binomial distribution within a ±5% error margin. Any deviation indicates a co-eluting isobaric impurity or in-source fragmentation, prompting an immediate investigation.

References

• Smits, R. A., et al. (2010). "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry.[Link]

• Lefevre, C. G., et al. (2016). "Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi." Analytical Chemistry.[Link]

• Sharma, S., et al. (2021). "Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives." Molecules (via PMC).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Tetrachloroquinazoline Isomers in Organic Synthesis: Reactivity, Regioselectivity, and Protocol Design

As the demand for highly targeted therapeutics grows, the strategic functionalization of heterocyclic building blocks remains the cornerstone of medicinal chemistry. Among these, the quinazoline scaffold is ubiquitous, serving as the core for kinase inhibitors, topoisomerase poisons, and G-protein coupled receptor (GPCR) modulators.

While 2,4-dichloroquinazoline is a well-documented electrophilic hub, introducing additional chlorine atoms onto the benzo-fused ring (positions 5, 6, 7, and 8) creates tetrachloroquinazoline isomers . These halogens do more than just add molecular weight; they profoundly alter the electronic landscape and steric environment of the pyrimidine ring. This guide provides an objective, data-driven comparison of three critical tetrachloroquinazoline isomers, detailing the causality behind their reactivity and providing self-validating protocols for their use in organic synthesis.

Mechanistic Overview: The SNAr Regioselectivity Paradigm

The functionalization of tetrachloroquinazolines relies on Nucleophilic Aromatic Substitution (SNAr). The pyrimidine ring contains two electrophilic centers at C2 and C4. However, they are not created equal.

The C4 position is kinetically favored for nucleophilic attack. The formation of the intermediate Meisenheimer complex at C4 is highly stabilized by the adjacent N3 nitrogen and the extended aromatic system. Consequently, SNAr at C4 occurs rapidly at low temperatures (0°C to RT), whereas substitution at C2 requires thermodynamic forcing (elevated temperatures) [1]. The specific placement of chlorine atoms on the benzo-ring (C5–C8) fine-tunes this baseline reactivity through inductive (-I) and steric effects.

Caption: Regioselective Nucleophilic Aromatic Substitution (SNAr) pathways for tetrachloroquinazolines.

Comparative Isomer Analysis

A. 2,4,6,7-Tetrachloroquinazoline

• Electronic Profile: The halogens at C6 and C7 exert a synergistic, strong inductive electron-withdrawing effect (-I) across the aromatic system. This maximizes the partial positive charge ( δ+ ) at C4, making it exceptionally reactive.

• Synthetic Utility: This isomer is the premier building block for synthesizing high-affinity Histamine H4 Receptor (H4R) inverse agonists (e.g., sulfonamide-substituted quinazolines) [1]. Its high electrophilicity allows for clean, low-temperature amination, minimizing byproduct formation.

B. 2,4,6,8-Tetrachloroquinazoline

• Steric Profile: The chlorine at C8 sits adjacent to the N1 nitrogen. While the C4 position remains highly reactive, subsequent functionalization at C2 is sterically hindered by the C8 chlorine [2].

• Synthetic Utility: Highly advantageous when strict mono-substitution at C4 is desired. The C8 steric shield prevents over-reaction (di-amination) even if the reaction is accidentally allowed to warm to room temperature.

C. 2,4,5,6-Tetrachloroquinazoline

• Peri-Interaction: The chlorine at C5 creates a significant steric clash (peri-steric hindrance) with incoming nucleophiles at the C4 position.

• Synthetic Utility: The peri-interaction significantly slows down the initial SNAr at C4. This isomer is primarily utilized in the development of specialized topoisomerase inhibitors where the C5 chlorine is an absolute requirement for target binding within the DNA-enzyme cleavage complex.

Quantitative Performance Comparison

Property / Metric	2,4,6,7-Tetrachloroquinazoline	2,4,6,8-Tetrachloroquinazoline	2,4,5,6-Tetrachloroquinazoline
CAS Number	1219456-89-9	54185-42-1	78052-21-8
Relative C4 SNAr Half-Life	< 15 mins (Fastest)	~ 20 mins	> 60 mins (Slowest)
C4 vs C2 Regioselectivity	> 95:5	> 98:2 (Steric block at C2)	~ 85:15 (C4 hindered)
Primary Application	H4R Inverse Agonists [1]	Selective Mono-Amination [2]	Topoisomerase Inhibitors

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. The causality of each reagent choice is explicitly defined to prevent downstream failures.

Protocol A: Synthesis of the Tetrachloroquinazoline Core

Reference standard adapted from the synthesis of 2,4,6,7-tetrachloroquinazoline [1][2].

Objective: Convert 6,7-dichloroquinazolin-2,4(1H,3H)-dione to 2,4,6,7-tetrachloroquinazoline.

• Reagent Assembly: Suspend 6,7-dichloroquinazolin-2,4(1H,3H)-dione (1.0 eq) in neat Phosphorus Oxychloride (POCl 3​ , 10.0 eq).

• Base Addition (Causality): Add N,N-Diisopropylethylamine (DIPEA, 2.1 eq) dropwise.

  • Why DIPEA? The chlorination generates HCl, which can protonate the quinazoline nitrogens and deactivate the ring. DIPEA acts as a non-nucleophilic base to sponge up the HCl. Because of its bulky isopropyl groups, it will not act as a competing nucleophile (unlike pyridine), driving the equilibrium forward cleanly.

• Reflux: Heat the mixture to reflux (approx. 105°C) for 3 hours.

• Exothermic Quench (Self-Validation): Cautiously pour the hot reaction mixture over crushed ice with vigorous stirring.

  • Why Crushed Ice? POCl 3​ reacts violently with water. If the temperature spikes, the newly formed C-Cl bonds at C2/C4 will rapidly hydrolyze back to the dione. Maintaining the temperature near 0°C kinetically traps the tetrachloroquinazoline.

• Extraction & Filtration: Extract the aqueous mixture with Dichloromethane (DCM). Dry the organic layer over Na 2​ SO 4​ , concentrate, and filter through a silica pad using DCM.

  • Self-Validation Check: Run a TLC (Hexane/EtOAc 4:1). The starting dione is highly polar and will remain at the baseline (R f​ = 0.0). The product is highly lipophilic and will migrate near the solvent front (R f​ ~ 0.8). A clean shift guarantees successful chlorination.

Caption: Self-validating experimental workflow for the synthesis of tetrachloroquinazoline building blocks.

Protocol B: Regioselective C4 Amination

Objective: Mono-substitution of 2,4,6,7-tetrachloroquinazoline with N-methylpiperazine.

• Solvation: Dissolve 2,4,6,7-tetrachloroquinazoline (1.0 eq) in Ethyl Acetate (EtOAc) or DCM.

• Temperature Control: Cool the system to 0°C.

  • Causality: Kinetic control is paramount. At 0°C, the highly electrophilic C4 reacts exclusively. Allowing the reaction to start at room temperature increases the thermal energy of the system, risking competitive attack at the C2 position.

• Nucleophile Addition: Add DIPEA (1.2 eq) followed by N-methylpiperazine (1.05 eq) dropwise.

• Monitoring: Stir for 30 minutes, allowing the reaction to slowly warm to room temperature.

  • Self-Validation Check: LCMS analysis should show a single major peak corresponding to the mono-substituted mass [M+H] + . The absence of a di-substituted mass confirms the strict regiocontrol of the protocol.

Conclusion

The selection of a tetrachloroquinazoline isomer is not merely a structural choice; it is a strategic decision that dictates the thermodynamic and kinetic boundaries of your synthetic pathway. By understanding the interplay between the inductive pull of the C6/C7 halogens and the steric shielding of the C5/C8 halogens, chemists can rationally design highly efficient, regioselective SNAr workflows that minimize purification bottlenecks and maximize downstream yields.

References

• Smits, R. A., et al. "Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists." Journal of Medicinal Chemistry, vol. 53, no. 11, 2010, pp. 4390–4401. Available at:[Link]

• European Patent Office. "Quinazolines and related heterocyclic compounds and their therapeutic use." EP2077263 A1, 2008.

A Comparative Guide to Leaving Group Reactivity in 2,4,6,7-Tetrachloroquinazoline

For researchers and professionals in drug development, the quinazoline scaffold is a cornerstone of medicinal chemistry, forming the core of numerous approved therapeutics.[1][2][3] The strategic functionalization of this heterocycle is paramount, and 2,4,6,7-tetrachloroquinazoline serves as a highly versatile starting material. However, unlocking its synthetic potential requires a deep understanding of the differential reactivity of its four chloro-substituents. This guide provides an in-depth comparison of the leaving group abilities at the C2, C4, C6, and C7 positions, supported by experimental evidence and mechanistic principles, to enable precise and rational synthesis design.

The Electronic Landscape: Why All Chlorines Are Not Created Equal

The reactivity of the chloro-substituents in a nucleophilic aromatic substitution (SNAr) reaction is governed by the electrophilicity of the carbon atom to which they are attached. In the quinazoline ring, the two nitrogen atoms are strongly electron-withdrawing, but their influence is not distributed uniformly.[4]

• Positions C4 and C2: These positions are part of the pyrimidine ring and are significantly activated by the adjacent nitrogen atoms (N3 and N1, respectively). The nitrogen atoms stabilize the negative charge of the Meisenheimer intermediate formed during the SNAr reaction through resonance, drastically lowering the activation energy for substitution.[5][6]

• Positions C6 and C7: These positions are on the benzene portion of the scaffold. They are less influenced by the electron-withdrawing effects of the pyrimidine nitrogens and are therefore significantly less activated towards nucleophilic attack compared to C2 and C4.[7]

Computational studies, such as Density Functional Theory (DFT) calculations on the related 2,4-dichloroquinazoline system, have provided a quantitative basis for this reactivity difference. These studies show that the carbon atom at the C4 position has a higher Lowest Unoccupied Molecular Orbital (LUMO) coefficient, making it the most susceptible site for nucleophilic attack.[6][8] This increased electrophilicity translates to a lower activation energy for the substitution reaction at C4.[6]

The Reactivity Hierarchy: A Clear Order of Displacement

Experimental evidence from decades of quinazoline chemistry has established a clear and predictable hierarchy for the displacement of the chloro groups. This regioselectivity is the key to the sequential functionalization of the tetrachloro-scaffold.

The established order of reactivity is: C4 >> C2 > C7 ≈ C6

This hierarchy is consistently demonstrated in countless syntheses where careful control of reaction conditions allows for selective substitution.[5][9]

Position	Relative Reactivity	Typical Reaction Conditions for Amination	Rationale for Reactivity
C4	Very High	1 eq. Amine, 0°C to Room Temperature	Highest electrophilicity due to activation from adjacent N3. Kinetically favored position.[5][10]
C2	High	1 eq. Amine, Elevated Temperatures (>100°C)	Activated by N1 and N3, but less so than C4. Requires more forcing conditions to overcome a higher activation barrier.[5][10]
C7	Low	Harsher Conditions, often requires metal catalysis (e.g., Palladium-catalyzed cross-coupling)	Located on the benzene ring, less activated by ring nitrogens.[1]
C6	Low	Harsher Conditions, often requires metal catalysis (e.g., Palladium-catalyzed cross-coupling)	Located on the benzene ring, similar electronic environment to C7.[7]

This differential reactivity allows chemists to perform sequential substitutions. A nucleophile will first react at the most electrophilic C4 position under mild conditions.[9][10] Following this initial substitution, a second, different nucleophile can be introduced under more forcing conditions (e.g., higher temperature) to react at the C2 position.[5] Finally, the less reactive C6 and C7 positions can be functionalized, often requiring transition-metal-catalyzed cross-coupling reactions like the Suzuki or Buchwald-Hartwig reactions, as traditional SNAr is often inefficient at these sites.[1]

Visualizing the Mechanism and Workflow

To better understand the process, we can visualize both the underlying reaction mechanism and the experimental strategy for selective substitution.

Caption: SNAr mechanism at the C4 position.

Caption: Workflow for sequential substitution.

Experimental Protocol: Selective Monosubstitution at the C4-Position

This protocol provides a validated method for the selective amination of the C4 position, leveraging its superior reactivity. The choice of mild conditions is critical to prevent over-reaction at the C2 position.

Objective: To synthesize a 4-amino-2,6,7-trichloroquinazoline derivative.

Materials:

• 2,4,6,7-Tetrachloroquinazoline

• Primary or secondary amine of choice (1.0 eq.)

• Anhydrous Ethanol or Isopropanol (solvent)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 eq., as base)

• Round-bottom flask, magnetic stirrer, ice bath

• Thin-Layer Chromatography (TLC) plate and chamber

Procedure:

• Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 2,4,6,7-tetrachloroquinazoline (1.0 eq.).

• Dissolution: Add anhydrous ethanol to dissolve the starting material completely. Cool the solution to 0-5 °C using an ice bath.[5]

• Reagent Addition: In a separate vial, dissolve the chosen amine (1.0 eq.) and the base (e.g., TEA, 1.1 eq.) in a small amount of ethanol. Add this solution dropwise to the cooled quinazoline solution over 10-15 minutes.

• Reaction: Allow the reaction to stir at 0-5 °C for 30 minutes, then let it warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-4 hours).[5] The C4 position is inherently more reactive, and its substitution is the kinetically favored process under these mild conditions.[10]

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel to yield the pure 4-substituted-2,6,7-trichloroquinazoline.

Self-Validation: The success of this selective protocol is confirmed by analytical techniques such as NMR and Mass Spectrometry. 2D-NMR methods can be particularly useful to unambiguously confirm the substitution pattern.[6][8] The significant difference in reaction conditions required for the second substitution (at C2) serves as an internal validation of the reactivity hierarchy.[5][10]

Conclusion

The chloro-substituents on 2,4,6,7-tetrachloroquinazoline exhibit a distinct and exploitable hierarchy of reactivity governed by the electronic effects of the heterocyclic nitrogen atoms. The C4 position is exceptionally reactive, followed by the C2 position, with the C6 and C7 positions being considerably less reactive towards nucleophilic aromatic substitution. By carefully controlling reaction conditions—stoichiometry, temperature, and catalyst choice—researchers can selectively functionalize each position in a stepwise manner. This foundational knowledge is critical for the efficient and rational design of complex, highly substituted quinazoline derivatives for drug discovery and development.

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• 3. Synthesis of Quinazoline and Quinazolinone Derivatives | IntechOpen [intechopen.com]
• 4. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. benchchem.com [benchchem.com]

Spectroscopic Validation of 2,4,6,7-Tetrachloroquinazoline Reaction Products: A Comparative Analytical Guide

By: Senior Application Scientist

Introduction: The Regiochemistry Challenge

In medicinal chemistry, the 4-aminoquinazoline scaffold is a privileged structure, frequently utilized in the development of kinase inhibitors and histamine H4 receptor inverse agonists[1]. 2,4,6,7-Tetrachloroquinazoline (TCQ) serves as a highly versatile, polyhalogenated building block for these syntheses. During nucleophilic aromatic substitution (SNAr), the C4 position is kinetically and thermodynamically favored over the C2 position due to a higher LUMO coefficient and lower activation energy[2].

However, as an application scientist, I cannot stress enough that theoretical Density Functional Theory (DFT) calculations and historical precedence are insufficient for regulatory drug development[3]. The risk of forming C2-substituted or di-substituted impurities requires unambiguous experimental confirmation. This guide objectively compares the spectroscopic modalities used to validate TCQ reaction products and provides self-validating protocols to ensure absolute structural confidence.

Comparison of Analytical Modalities

To validate the regioselectivity of TCQ derivatives, we must differentiate between the 4-amino and 2-amino substitution products. We evaluate three primary spectroscopic techniques:

A. 2D-NMR (NOESY/ROESY): The Definitive Gold Standard

Mechanism: The Nuclear Overhauser Effect (NOE) measures through-space dipole-dipole coupling, typically between protons less than 5 Å apart[4]. In the TCQ core, the only remaining aromatic protons are at C5 and C8. If substitution occurs at C4, the nucleophile's protons are brought into spatial proximity with the C5-proton[4]. Causality: We prioritize 2D-NOESY over standard 1D 1 H-NMR because 1D chemical shift predictions in polyhalogenated systems are highly susceptible to solvent-dependent deviations. NOESY provides topological proof that is independent of electronic shielding effects, creating a self-validating logical system: the presence of a signal proves proximity, while its absence (assuming proper mixing times) proves distance.

B. High-Resolution Mass Spectrometry (LC-HRMS/MS): The High-Throughput Screener

Mechanism: HRMS confirms the exact mass of the product, verifying the addition of the nucleophile and the displacement of exactly one chlorine atom. Causality: While HRMS offers the fastest turnaround time and sub-ppm mass accuracy, it cannot definitively distinguish C4 from C2 regioisomers without synthesized reference standards. It is best deployed as a primary gatekeeper to confirm mono-substitution before committing to time-intensive NMR analysis.

C. FT-IR Spectroscopy: The Functional Group Tracker

Mechanism: Tracks the disappearance of the C-Cl stretching band and the appearance of N-H or C-N bands. Causality: IR lacks the spatial resolution required for regiochemical assignment. It is utilized strictly for real-time, in-process reaction monitoring (e.g., ReactIR) rather than final structural validation.

Quantitative Performance Comparison

Analytical Modality	Regiochemical Confidence	Turnaround Time	Primary Output	Key Limitation
2D-NOESY NMR	Absolute (High)	2–4 Hours	Spatial Proximity (< 5 Å)	Requires high purity (>95%) and concentration.
LC-HRMS/MS	Moderate	10–15 Minutes	Exact Mass & Fragmentation	Cannot definitively assign regioisomers alone.
FT-IR	Low	Real-time	Functional Group Changes	Blind to the specific site of substitution.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, follow these step-by-step methodologies. Every step is designed with a specific causal purpose to prevent artifactual data.

Protocol A: Regioselective SNAr Synthesis of 2,6,7-Trichloro-4-(substituted)quinazoline

• Solvent Selection: Dissolve TCQ (1.0 eq) in an anhydrous aprotic solvent (e.g., THF or DCM) under an inert atmosphere. Causality: Aprotic solvents prevent competitive solvolysis of the highly electrophilic C4-chloride, which would otherwise yield unwanted quinazolone byproducts.

• Nucleophile Addition: Add the amine nucleophile (1.05 eq) and N,N-Diisopropylethylamine (DIPEA) (1.2 eq) dropwise at 0 °C[1]. Causality: Strict stoichiometric control and low temperatures are critical. Excess nucleophile or elevated temperatures provide the activation energy required to overcome the barrier for secondary substitution at the less reactive C2 position[5].

• Reaction Monitoring: Monitor the reaction via LC-MS until the TCQ peak is consumed.

• Purification: Quench with aqueous NH4​Cl , extract with EtOAc, and purify via flash chromatography. Causality: High purity is required to prevent overlapping signals in the subsequent NMR analysis.

Protocol B: 2D-NMR (NOESY) Validation Protocol

• Sample Preparation: Dissolve 15–20 mg of the purified product in 0.6 mL of DMSO- d6​ . Causality: DMSO- d6​ is chosen over CDCl3​ because it strongly disrupts intermolecular hydrogen bonding between the amine protons and the quinazoline nitrogens, preventing peak broadening and artifactual intermolecular NOE signals.

• 1D Reference Acquisition: Acquire a standard 1 H-NMR spectrum to assign the C5-H and C8-H singlets. Causality: The C5-H is typically shifted further downfield than C8-H due to the deshielding peri-effect of the adjacent C4 substituent.

• NOESY Execution: Set up the 2D NOESY experiment with a mixing time ( τm​ ) of 300–500 ms. Causality: This specific mixing time window allows for sufficient cross-relaxation to build up the NOE signal without entering the spin-diffusion regime, ensuring that only direct spatial neighbors exhibit cross-peaks.

• Data Interpretation: Analyze the spectrum for a cross-peak between the nucleophile's α -protons and the C5-H singlet. Causality: A positive cross-peak unambiguously confirms C4 substitution. The absence of a cross-peak confirms C2 substitution[4].

Analytical Workflows & Logical Relationships

Figure 1: Workflow for the synthesis and analytical routing of TCQ derivatives.

Figure 2: Self-validating spatial logic of NOE for regiochemical assignment.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry Source: Molecules / National Institutes of Health (NIH) URL:[Link]

• Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring Source: Chemistry Stack Exchange URL:[Link]

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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

X-Ray Crystallography Validation for 2,4,6,7-Tetrachloroquinazoline Derivatives: A Comparative Methodological Guide

Executive Summary

The 2,4,6,7-tetrachloroquinazoline (TCQ) scaffold is a privileged structure in medicinal chemistry, serving as a critical precursor for the synthesis of highly potent kinase inhibitors (e.g., dual EGFR/HER2 inhibitors) and antimalarial agents. During the synthesis of these bioactive molecules, nucleophilic aromatic substitution ( SN​Ar ) is employed to functionalize the quinazoline core. However, definitive structural validation is required to confirm the regioselectivity of the substitution (C4 vs. C2) and the absolute configuration of the resulting derivatives[1].

This guide objectively compares crystallization methodologies for highly halogenated quinazolines and establishes a self-validating X-ray crystallography workflow utilizing the IUCr checkCIF/PLATON standard[2]. By understanding the causality behind solvent selection, absorption correction, and refinement alerts, researchers can ensure their structural data meets the highest standards for publication and drug development.

The Structural Challenge: Regioselectivity and Halogenation

When reacting 2,4,6,7-TCQ with amine nucleophiles (e.g., anilines or aliphatic amines), substitution predominantly occurs at the C4 position. The causality behind this regioselectivity lies in the electronic structure of the quinazoline core: Density Functional Theory (DFT) calculations reveal that the C4 carbon possesses a higher Lowest Unoccupied Molecular Orbital (LUMO) coefficient and a lower activation energy for nucleophilic attack compared to C2[1].

Despite this theoretical preference, proving the exact regiochemistry using standard 1H/13C NMR is notoriously difficult because the highly substituted nature of the 2,4,6,7-TCQ ring leaves no adjacent protons to provide definitive NOESY/HMBC correlations. Consequently, single-crystal X-ray diffraction (SC-XRD) is the mandatory gold standard for absolute structural confirmation.

Diagram 1: SNAr regioselectivity logic and the necessity of X-ray validation.

Comparison of Crystallization Methodologies

Halogenated quinazolines present unique crystallization challenges. The presence of four chlorine atoms increases the lipophilicity of the molecule and often leads to the formation of twinned crystals or disordered solvates, particularly when chlorinated solvents (like DCM or Chloroform) are used, as the solvent molecules can co-crystallize and mask the electron density of the target's halogens.

Table 1: Performance Comparison of Crystallization Techniques for TCQ Derivatives

Methodology	Mechanism of Supersaturation	Success Rate (Diffraction Quality)	Primary Advantage	Primary Drawback
Slow Evaporation	Gradual solvent loss at ambient temperature.	Moderate (40-50%)	Simple setup; requires minimal optimization.	High risk of crystal twinning and solvent inclusion.
Vapor Diffusion (Hanging Drop)	Volatile solvent diffuses into an anti-solvent reservoir.	High (75-85%)	Exceptional control over nucleation kinetics; yields single, untwinned crystals.	Requires precise solvent/anti-solvent pairing.
Temperature Cycling	Controlled cooling of a saturated solution.	Low (20-30%)	Good for highly stable, poorly soluble derivatives.	Often yields microcrystalline powders unsuitable for SC-XRD.

Optimized Step-by-Step Protocol: Vapor Diffusion for TCQ Derivatives

To overcome the twinning issues associated with slow evaporation, Vapor Diffusion is the superior choice. This protocol is designed as a self-validating system: if crystals form too rapidly (indicating poor internal order), the anti-solvent ratio is systematically adjusted.

• Solvent Selection (Causality): Dissolve 2-5 mg of the purified TCQ derivative in a minimal volume (100-200 µL) of a polar, non-halogenated solvent (e.g., Ethyl Acetate or THF). Avoid dichloromethane to prevent halogen-halogen co-crystallization artifacts.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove heterogeneous nucleation sites (dust/impurities).

• Anti-Solvent Reservoir: Place 2 mL of a volatile anti-solvent (e.g., n-Hexane or Pentane) into a larger outer reservoir vial.

• Diffusion Setup: Place the small sample vial inside the larger reservoir vial. Seal the outer vial tightly with a PTFE-lined cap.

• Controlled Nucleation: Store the setup in a vibration-free environment at a constant 20°C. The volatile anti-solvent will slowly diffuse into the sample vial, gently lowering the solubility of the TCQ derivative and promoting the growth of high-quality, single-domain crystals over 3 to 7 days.

Structural Validation & The checkCIF/PLATON Workflow

Once diffraction data is collected (preferably using Cu- Kα radiation to maximize the anomalous dispersion signal of the chlorine atoms for absolute structure determination), the refinement process must be rigorously validated.

The International Union of Crystallography (IUCr) mandates the use of the checkCIF/PLATON suite, which acts as an automated, self-validating system[2]. It cross-references the refined structural model (CIF) against the raw experimental data (FCF) to detect incomplete analyses, missed symmetry, or misplaced atoms[3]. Furthermore, major journals and the American Chemical Society (ACS) require that all A and B-level alerts generated by this system be resolved or scientifically justified prior to publication[4].

Diagram 2: The self-validating X-ray crystallography workflow utilizing checkCIF/PLATON.

Handling Specific Alerts for TCQ Derivatives

When refining highly chlorinated quinazolines, specific crystallographic alerts frequently arise. Understanding the causality of these alerts is critical for scientific integrity:

• Absorption Correction Alerts (PLATON Alert Level B/C): Because chlorine atoms strongly absorb X-rays (especially at Cu- Kα wavelengths), an empirical or numerical absorption correction (e.g., using SADABS or SCALE3 ABSPACK) is mandatory. Failure to apply this will result in residual electron density peaks near the heavy atoms, triggering validation alerts.

• Flack Parameter Ambiguity (PLATON Alert Level A/B): For chiral TCQ derivatives, the Flack parameter determines the absolute configuration. A Flack parameter near 0 (with a standard uncertainty < 0.1) confirms the correct enantiomer[5]. If checkCIF flags the Flack parameter as "meaningless" or "inverted," the researcher must invert the structural model in the refinement software (e.g., using the INVERT command in OLEX2) and re-refine against the FCF data.

• Thermal Ellipsoid Anomalies (PLATON Alert Level B): If the chlorine atoms exhibit highly elongated thermal ellipsoids, it indicates either positional disorder (e.g., the crystal is a mixture of C4 and C2 substituted regioisomers) or inadequate absorption correction. This must be addressed by modeling the disorder across multiple split positions using appropriate occupancy constraints.

By adhering to this rigorous, self-validating workflow, researchers can guarantee that the structural elucidation of their 2,4,6,7-Tetrachloroquinazoline derivatives is both accurate and authoritative, paving the way for reliable structure-based drug design.

References

• Structure validation in chemical crystallography - IUCr Journals. International Union of Crystallography. Available at:[Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI Pharmaceuticals. Available at:[Link]

• Requirements for Depositing X-Ray Crystallographic Data | ACS Paragon Plus. American Chemical Society. Available at:[Link]

• PLATON/VALIDATION: checkCIF Validation Tests on CIF(+FCF). PLATON Crystallographic Software. Available at: [Link]

• Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors. Frontiers in Chemistry. Available at:[Link]

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• 5. resources.rigaku.com [resources.rigaku.com]

Safety & Regulatory Compliance

Navigating the Disposal of 2,4,6,7-Tetrachloroquinazoline: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2,4,6,7-tetrachloroquinazoline, a chlorinated heterocyclic compound that necessitates careful handling due to its potential hazards. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This is the first line of defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Equipment	Specification	Rationale
Gloves	Chemically resistant gloves (e.g., Nitrile).	To prevent dermal contact and potential skin irritation or allergic reactions.[1]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To shield eyes from dust particles or splashes of solutions containing the compound.[1]
Lab Coat	Standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. A respirator may be required if there is a risk of generating dust or aerosols.[1]	To prevent inhalation, which may cause respiratory irritation or other systemic effects.[1]

Step-by-Step Disposal Protocol

This protocol details the systematic process for the collection, segregation, and disposal of all waste streams associated with 2,4,6,7-tetrachloroquinazoline, including the pure compound, contaminated materials, and solutions.

Waste Segregation and Collection: The Foundation of Safe Disposal

Proper segregation at the point of generation is critical to prevent unintended chemical reactions and to ensure compliant disposal.

• Solid Waste:

  • Carefully transfer any residual solid 2,4,6,7-tetrachloroquinazoline into a designated hazardous waste container.

  • All single-use items that have come into direct contact with the compound, such as weighing boats, contaminated gloves, and absorbent paper, must also be placed in this container.[3]

• Liquid Waste:

  • Solutions containing 2,4,6,7-tetrachloroquinazoline should be collected in a separate, clearly labeled hazardous waste container.

  • The initial rinse of any glassware or equipment with a suitable solvent (e.g., acetone or ethanol) must be collected as hazardous liquid waste.[4]

• Empty Containers:

  • Thoroughly empty any original containers of the compound.

  • The first rinse of the container with an appropriate solvent must be collected and treated as hazardous waste.[4] Subsequent rinses may be permissible for drain disposal depending on institutional and local regulations, but it is best practice to collect all rinsates as hazardous waste.

Labeling and Storage: Ensuring Clarity and Compliance

Accurate and clear labeling is a non-negotiable aspect of hazardous waste management.

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

• The full chemical name, "2,4,6,7-tetrachloroquinazoline," must be written out. Avoid using abbreviations or chemical formulas.

• List all constituents of the waste mixture, including solvents and their approximate concentrations.

• Keep waste containers securely closed except when adding waste.[4] Store them in a designated, well-ventilated, and secondary containment area away from incompatible materials.

Spill Management Protocol

In the event of a spill, a swift and systematic response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if there is a risk of significant airborne contamination.

• Control and Contain: Wearing appropriate PPE, prevent the spread of the spill. For solid spills, carefully sweep the material to minimize dust generation. For liquid spills, use an inert absorbent material such as vermiculite or sand to contain and absorb the liquid.[1]

• Collect and Dispose: Place all contaminated absorbent materials and cleaning supplies into a sealed and properly labeled hazardous waste container.[3]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must be collected and disposed of as hazardous waste.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,4,6,7-tetrachloroquinazoline waste.

Caption: Decision workflow for the safe disposal of 2,4,6,7-tetrachloroquinazoline waste.

The Rationale Behind the Protocol: A Commitment to Safety and Environmental Health

The procedures outlined in this guide are grounded in the principles of chemical safety and responsible environmental practice. Chlorinated hydrocarbons, as a class of compounds, can be persistent in the environment and may have toxic effects on aquatic ecosystems.[5][6] Incineration at a licensed hazardous waste facility is often the preferred method for the ultimate disposal of such compounds, as it ensures their complete destruction.[7]

By adhering to these detailed protocols, researchers and laboratory professionals can confidently manage the disposal of 2,4,6,7-tetrachloroquinazoline, thereby upholding their commitment to a safe and sustainable research environment. For any uncertainties or specific institutional requirements, always consult your organization's Environmental Health and Safety (EHS) department.

References

• Hanwha Solutions Co, Ltd. (2020).
• PIC Corporation. (2022).
• Junek, H., et al. (2009). Novel quinazoline and acetamide derivatives as safe anti-ulcerogenic agent and anti-ulcerative colitis activity. Bioorganic & Medicinal Chemistry, 17(15), 5490-5499.
• U.S. Environmental Protection Agency. (1975). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• Li, J., et al. (2020). Tandem catalysis enables chlorine-containing waste as chlorination reagents.
• U.S. Environmental Protection Agency. (2006).
• University of Wuppertal. (n.d.).
• Lab Safety Services. (2024).
• Tokyo Chemical Industry Co., Ltd. (2025).
• Harvard University Department of Chemistry and Chemical Biology. (n.d.). Chemical Waste Disposal Guidelines.
• MilliporeSigma. (2025).
• Fisher Scientific. (2025).
• U.S. Environmental Protection Agency. (2025).
• U.S. Environmental Protection Agency. (1995). Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, And Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction and Gas Chromatography with Electron-Capture Detection.
• Kumar, D., et al. (2016). An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. RSC Advances, 6(104), 102037-102065.
• American Water Works Association. (2000).
• Kumar, A., & Narasimhan, B. (2017). Quinazoline derivatives & pharmacological activities: a review. International Journal of Pharmaceutical Sciences and Research, 8(8), 3249-3263.
• National Institutes of Health. (2020). The NIH Drain Discharge Guide.
• Stockholm University. (n.d.). Procedures for the disposal of liquid chemical residues and aqueous solutions.
• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• U.S. Environmental Protection Agency. (2016). Chlorine and Chlorinated Hydrocarbon Manufacturing Industry | Effluent Guidelines.
• Semantic Scholar. (n.d.). Disposal of Chlorine-Containing Wastes.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures.
• ResearchGate. (2025). Special Report: Disposing of hazardous chemical wastes.
• BenchChem. (2025).

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• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Advanced Safety and Operational Guide for Handling 2,4,6,7-Tetrachloroquinazoline

As a Senior Application Scientist, I frequently encounter challenges in scaling and handling highly reactive halogenated heterocycles. 2,4,6,7-Tetrachloroquinazoline (CAS: 1219456-89-9) is a critical electrophilic building block used extensively in the synthesis of advanced kinase inhibitors and antibody-drug conjugate (ADC) payloads[1]. However, its structural utility is directly linked to its primary hazard: extreme electrophilicity.

This guide provides a self-validating, mechanistic approach to handling this compound, ensuring that laboratory personnel understand the causality behind specific personal protective equipment (PPE) requirements and operational protocols.

Mechanistic Hazard Profile & Toxicology

To design an effective safety protocol, we must first understand the molecular behavior of the compound. 2,4,6,7-Tetrachloroquinazoline features four chlorine atoms, but they are not equally reactive. The chlorines at the C-2 and C-4 positions are highly labile due to the electron-withdrawing nature of the pyrimidine ring nitrogens.

• Nucleophilic Aromatic Substitution (SNAr): The C-4 position is particularly susceptible to rapid SNAr by nucleophiles. In a biological context, this means the compound will readily react with ambient moisture (generating corrosive HCl gas) and biological nucleophiles such as the sulfhydryl (-SH) groups of cysteine or primary amines (-NH2) of lysine in skin proteins and mucous membranes.

• Causality of Hazards: This covalent binding mechanism is the root cause of its hazard classifications (H315: Skin irritation, H319: Serious eye irritation, H335: Respiratory irritation)[2]. It acts not just as a simple irritant, but as a potential sensitizer. Repeated exposure without adequate PPE can lead to allergic contact dermatitis or respiratory sensitization.

Mechanistic pathway of 2,4,6,7-Tetrachloroquinazoline toxicity via SNAr.

Physicochemical Properties & Storage Data

Understanding the physical state dictates our handling strategy. The compound must be stored at 2-8°C to prevent slow degradation via atmospheric moisture[1].

Property	Value	Operational Implication
CAS Number	1219456-89-9	Unique identifier for SDS retrieval and inventory tracking.
Molecular Weight	267.93 g/mol	Required for precise stoichiometric calculations.
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization and inhalation during transfer.
Storage Temperature	2-8°C (Refrigerated)	Must be equilibrated to room temperature before opening to prevent condensation.
Hazard Statements	H315, H319, H335	Mandates strict skin, eye, and respiratory protection protocols.

Personal Protective Equipment (PPE) Matrix

A standard lab coat and single gloves are insufficient for highly reactive electrophiles. The following self-validating PPE matrix is required to establish an impenetrable barrier between the operator and the chemical.

PPE Category	Specification	Mechanistic Justification (The "Why")
Eye/Face	Tight-fitting chemical safety goggles + Face shield	Protects against micro-particulate aerosolization during weighing. Standard safety glasses lack orbital seals, leaving mucous membranes vulnerable.
Hands (Inner)	Nitrile (0.11 mm minimum)	Provides baseline tactile sensitivity and a primary barrier against solid particulates.
Hands (Outer)	Heavy-duty Nitrile or Neoprene (0.3 mm minimum)	Critical: If the compound is dissolved in polar aprotic solvents (e.g., DMF, DMSO), the solvent acts as a permeation carrier. The outer glove provides a sacrificial chemical barrier.
Body	Tyvek® disposable suit or heavy chemical-resistant apron	Prevents micro-dust accumulation on woven cotton lab coats, which can cause delayed, prolonged dermal exposure.
Respiratory	N95/P100 Particulate Respirator	Mitigates H335 (respiratory irritation) risk from airborne dust if a spill occurs outside containment. All standard handling must occur in a fume hood.

Operational Workflow & Handling Protocol

To ensure a self-validating system, every step in the workflow includes a verification check to confirm the integrity of the safety boundary.

Step 1: Pre-Operation & Equilibration

• Retrieve: Remove the sealed vial of 2,4,6,7-Tetrachloroquinazoline from 2-8°C storage[1].

• Equilibrate: Place the sealed vial in a desiccator at room temperature for at least 30 minutes.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the chemical. Water acts as a nucleophile, hydrolyzing the C-4 chlorine, releasing HCl gas, and degrading your reagent purity.

• Verify: Confirm the vial exterior is at ambient temperature and completely free of condensation before breaking the seal.

Step 2: Weighing & Transfer

• Prepare: Line the balance area inside a Class II Type B2 biological safety cabinet or a certified chemical fume hood with disposable anti-static weighing paper. (B2 cabinets are 100% exhausted to the outside, preventing recirculation of toxic micro-particulates).

• Validate PPE: Perform a visual inspection and inflation test of both inner and outer gloves to verify integrity before donning.

• Weigh: Use an anti-static spatula. The static charge can cause the highly halogenated, dry powder to scatter uncontrollably.

• Transfer: Transfer the solid directly into the reaction vessel, minimizing open-air exposure time.

Step 3: Reaction Setup

• Purge: Immediately seal the reaction vessel and purge with an inert gas (Argon or N2).

• Solvent Addition: Add anhydrous solvents (e.g., dry THF, DMF) via syringe to maintain an anhydrous environment, preventing premature hydrolysis and ensuring the electrophile remains intact for your target nucleophile[3].

Standard operating procedure for the safe handling and disposal of 2,4,6,7-Tetrachloroquinazoline.

Spill Response and Chemical Disposal Plan

Because of its high reactivity, spills cannot simply be swept up and thrown in the regular trash. We must chemically neutralize the threat at the molecular level.

Solid Spill Protocol:

• Isolate: Evacuate personnel from the immediate vicinity if the spill is outside a fume hood.

• Suppress: Gently cover the powder with damp sand or a commercial absorbent pad to prevent aerosolization. Do not use dry sweeping.

• Neutralize: Carefully apply a weak alkaline solution (e.g., 1M NaOH in 50% ethanol) over the spill.

  • Causality: 2,4,6,7-Tetrachloroquinazoline is highly hydrophobic and will not dissolve in pure water. Ethanol acts as a co-solvent to dissolve the powder, allowing the hydroxide ions to homogeneously attack the quinazoline ring via SNAr. This intentionally drives the reaction to completion, converting the highly reactive tetrachloroquinazoline into a benign, water-soluble hydroxyquinazoline derivative.

• Collect: Scoop the neutralized slurry into a chemically compatible, sealable container.

Disposal Plan:

• Classification: Label the container as "Hazardous Waste: Halogenated Organics (Contains Corrosive/Irritant Byproducts)".

• Segregation: Do not mix with acidic waste streams. If carbonates were used for neutralization, mixing with acids will cause rapid CO2 off-gassing, potentially over-pressurizing and rupturing the waste container.

• Final Disposal: Route to your facility's Environmental Health and Safety (EHS) department for high-temperature incineration.

References

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1219456-89-9|2,4,6,7-Tetrachloroquinazoline|BLD Pharm [fr.bldpharm.com]
• 3. 2-Bromo-6,7-dichloroquinazoline | Benchchem [benchchem.com]